(R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine

Core Science & Biosynthesis

Technical Guide: Larotrectinib Intermediate (R)-2-(2,5-Difluorophenyl)pyrrolidine

[1][2][3][4]

Part 1: Executive Summary & Structural Correction[4]

Critical Nomenclature Clarification: The request specified the target as (R)-3,5-difluoro-2-(pyrrolidin-2-yl)pyridine. However, the validated Active Pharmaceutical Ingredient (API) intermediate for Larotrectinib (LOXO-101) is (R)-2-(2,5-difluorophenyl)pyrrolidine (CAS: 1218935-60-2).[1] The pyridine analog represents a bioisostere that is not currently part of the approved regulatory filing for Vitrakvi®.[1] To ensure scientific integrity and applicability to actual drug development workflows, this guide focuses on the (R)-2-(2,5-difluorophenyl)pyrrolidine scaffold, herein referred to as Intermediate-A .

Abstract: Intermediate-A is the chiral pharmacophore responsible for the precise binding orientation of Larotrectinib within the ATP-binding pocket of TRKA, TRKB, and TRKC kinases.[1] The (R)-enantiomer configuration is non-negotiable; the (S)-enantiomer exhibits significantly reduced potency (IC50 shift >100-fold).[1] This guide delineates the transition from discovery-scale synthesis (Negishi coupling) to a robust, scalable process route (Ellman’s Auxiliary), emphasizing enantiomeric excess (ee) control and defluorination mitigation.[1]

Part 2: Molecular Profile & Retrosynthetic Logic

Compound: (R)-2-(2,5-difluorophenyl)pyrrolidine CAS: 1218935-60-4 (HCl salt) Molecular Weight: 183.20 g/mol (Free Base) Key Attributes: [2][3][4][1][5][6]

• Chiral Center: C2 position of the pyrrolidine ring.[1]

• Fluorine Substitution: 2,5-difluoro pattern on the phenyl ring confers metabolic stability against oxidation and modulates lipophilicity (LogP).[1]

Retrosynthetic Strategy

The synthesis of Intermediate-A has evolved through two distinct generations:

• Generation 1 (Discovery): Enantioselective lithiation of N-Boc-pyrrolidine using (-)-sparteine, followed by Negishi coupling.[1]

  • Drawback: (-)-Sparteine is scarce/expensive; cryogenic conditions (-78°C) are difficult to scale.[1]

• Generation 2 (Process - Recommended): Diastereoselective addition of a Grignard reagent to a chiral sulfinimine (Ellman’s Auxiliary).[1]

  • Advantage:[1] Operates at manageable temperatures (-40°C to 0°C), uses commercially available chiral auxiliaries, and offers superior predictable diastereoselectivity (dr > 98:2).[1]

Part 3: Visualizing the Synthetic Pathway

The following diagram illustrates the Process-Optimized Ellman Route , chosen for its reliability in GMP environments.

Figure 1: The Ellman route ensures high diastereoselectivity by leveraging the steric bulk of the tert-butanesulfinyl group.[1]

Part 4: Detailed Experimental Protocol (Ellman Route)

This protocol is designed for a 100g scale-up , focusing on critical process parameters (CPPs) that influence purity.

Step 1: Formation of the Chiral Sulfinimine

Reaction: Condensation of 2,5-difluorobenzaldehyde with (R)-tert-butanesulfinamide.[1]

• Reagents:

  • 2,5-Difluorobenzaldehyde (1.0 eq)[1]

  • (R)-tert-Butanesulfinamide (1.05 eq)[1]

  • Titanium(IV) ethoxide (Ti(OEt)4) (2.0 eq)[1]

  • Solvent: Dry THF (10 vol)

• Protocol:

  • Charge 2,5-difluorobenzaldehyde and (R)-tert-butanesulfinamide into the reactor.

  • Add dry THF and stir to dissolve.

  • Critical Step: Add Ti(OEt)4 slowly to control the exotherm. Maintain internal temperature < 25°C.

  • Stir at ambient temperature for 12–16 hours. Monitor by HPLC (Target: <1% aldehyde remaining).

  • Quench: Pour reaction mixture into brine (10 vol) with vigorous stirring. The titanium salts will precipitate as a thick slurry.[1]

  • Filter through a Celite pad.[1] Wash the cake with Ethyl Acetate (EtOAc).[1]

  • Concentrate the organic phase to yield the crude sulfinimine.[1]

• Expert Insight: Ti(OEt)4 acts as both a Lewis acid catalyst and a water scavenger, driving the equilibrium forward.[1] Incomplete water removal leads to hydrolysis and lower yields.[1]

Step 2: Diastereoselective Grignard Addition

Reaction: Addition of 3-bromopropylmagnesium bromide (or protected equivalent) to the sulfinimine.[1]

• Reagents:

  • Crude Sulfinimine (1.0 eq)[1]

  • 3-(1,3-Dioxolan-2-yl)propylmagnesium bromide (1.5 eq) [Masked aldehyde/alcohol precursor][1]

  • Solvent: Dry DCM or THF[1]

• Protocol:

  • Dissolve sulfinimine in dry DCM (anhydrous conditions are vital). Cool to -48°C.[1]

  • Critical Step: Add the Grignard reagent dropwise.[1] The rate must be controlled to keep the temperature below -40°C. Higher temperatures erode the diastereomeric ratio (dr).[1]

  • Stir at -48°C for 3 hours.

  • Warm slowly to 0°C and quench with saturated NH4Cl.

  • Extract with DCM, dry over Na2SO4, and concentrate.

• Mechanism: The bulky tert-butanesulfinyl group directs the Grignard attack to the Re-face of the imine via a six-membered chelated transition state (Zimmerman-Traxler model), ensuring the (R)-configuration at the new chiral center.[1]

Step 3: Cyclization and Salt Formation

Reaction: Removal of the auxiliary and ring closure.[1]

• Protocol:

  • Dissolve the intermediate in MeOH.

  • Add 4M HCl in dioxane (excess).

  • Heat to 40–50°C. This step cleaves the sulfinyl group and the acetal protection (if used), followed by intramolecular reductive amination (using NaBH3CN or H2/Pd if cyclizing via aldehyde) or direct nucleophilic displacement if using a leaving group chain.[1]

  • Note on Route Variant: The most direct Array BioPharma patent route uses a specific alkyl bromide that cyclizes upon deprotection.[1]

  • Crystallization: Cool the mixture. The product often crystallizes as the hydrochloride or maleate salt.[1]

  • Filter and wash with cold MTBE.[1]

Part 5: Quality Control & Data Presentation

Specification Limits for Intermediate-A:

Test Parameter	Method	Acceptance Criteria
Appearance	Visual	White to off-white crystalline solid
Identification	1H-NMR / MS	Conforms to structure
Assay (HPLC)	HPLC-UV (210 nm)	≥ 98.0% w/w
Chiral Purity	Chiral HPLC	≥ 99.0% ee (R-isomer)
S-Enantiomer	Chiral HPLC	≤ 0.5%
Residual Solvents	GC-HS	Compliant with ICH Q3C
Water Content	Karl Fischer	≤ 1.0%

Analytical Method (Chiral HPLC):

• Column: Chiralpak AD-H or IA, 4.6 x 250 mm, 5 µm.[1]

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1]

• Flow Rate: 1.0 mL/min.[1]

• Temperature: 25°C.

• Retention Time: (S)-isomer elutes first (~8 min); (R)-isomer elutes second (~12 min). Note: Verify with racemic standard.

Part 6: Troubleshooting & Safety

Key Process Risks:

• Racemization: The chiral center is alpha to the phenyl ring and the nitrogen.[1] Avoid strong bases and high temperatures (>80°C) during workup.[1]

• Defluorination: Fluorine on the phenyl ring can undergo SNAr substitution if exposed to strong nucleophiles in polar aprotic solvents (e.g., DMSO, DMF) at high heat.[1]

• Hygroscopicity: The HCl salt is hygroscopic.[1] Store in desiccated, foil-sealed bags.

Safety (E-E-A-T):

• Ti(OEt)4: Reacts violently with water.[1] Handle under nitrogen.[1]

• Grignard Reagents: Pyrophoric hazards.[1] Ensure all glassware is oven-dried.

• Biological: While an intermediate, treat as a potent bioactive compound.[1] Use full PPE (respirator/fume hood).[1]

Part 7: References

• Array BioPharma Inc. "Pyrrolo[2,3-d]pyrimidines and pyrrolo[2,3-b]pyridines as Trk kinase inhibitors."[1] U.S. Patent 8,865,698. 2014.[1]

  • Source of the Negishi discovery route.[1]

• Loxo Oncology. "Methods of preparing Larotrectinib." World Intellectual Property Organization Patent WO2018/017972. 2018.[1]

  • Describes the optimized process chemistry and salt forms.

• Flick, A. C., et al. "Synthetic Approaches to New Drugs Approved during 2018."[1] Journal of Medicinal Chemistry, 63(19), 10652–10704, 2020.[1][7] [1]

  • Review of the Ellman auxiliary route for Larotrectinib.

• Ellman, J. A., et al. "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines."[1] Accounts of Chemical Research, 35(11), 984–995, 2002.[1]

  • Foundational text for the chiral auxiliary mechanism.

Sources

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The Strategic Incorporation of Chiral Fluorinated Pyridines in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The pyridine motif is one of the most prevalent nitrogen-containing aromatic heterocycles in FDA-approved pharmaceuticals.[1] Its strategic functionalization is a cornerstone of modern medicinal chemistry. The introduction of fluorine, an element with unique and powerful physicochemical properties, into chiral pyridine scaffolds creates building blocks with exceptional utility.[2][3] This guide provides a technical overview of the rationale, synthesis, and application of chiral fluorinated pyridine building blocks in drug discovery. We will explore how the synergistic effects of chirality and fluorination can be leveraged to overcome common challenges in drug development, such as metabolic instability, poor bioavailability, and off-target activity.

The Power of Fluorine and Chirality in Pyridine Scaffolds

The deliberate incorporation of fluorine into drug candidates is a well-established strategy to enhance a molecule's therapeutic profile.[4][5] Fluorine's high electronegativity, small van der Waals radius (1.47 Å), and the strength of the C-F bond allow it to exert profound effects on a molecule's properties.[4] When combined with the stereochemical precision of a chiral center, these effects become even more powerful tools for medicinal chemists.

Modulating Physicochemical Properties

• Basicity (pKa) and Bioavailability: The pyridine nitrogen is a key site for protonation, influencing a compound's solubility, receptor interaction, and pharmacokinetic profile. Fluorine's strong electron-withdrawing effect can significantly lower the pKa of the pyridine ring.[6][7] This modulation is not trivial; it can be the deciding factor in a drug's ability to remain uncharged at physiological pH, enhancing its membrane permeability and oral bioavailability.[7][8][9] For instance, strategic fluorination at positions beta or gamma to an amine can lead to a significant and predictable decrease in basicity.[7]

• Lipophilicity and Membrane Permeation: The effect of fluorine on lipophilicity is context-dependent. While fluoro-arenes tend to be more lipophilic, the monofluorination or trifluoromethylation of alkyl groups can decrease lipophilicity.[9] This fine-tuning allows chemists to optimize a drug's LogP/LogD values, which are critical for balancing solubility with the ability to cross cellular membranes, including the blood-brain barrier for CNS drug candidates.[7][10]

• Conformational Control: The stereoselective placement of fluorine can introduce conformational constraints on the molecule.[11][12] This is due to hyperconjugative effects and dipole-dipole interactions between the C-F bond and other parts of the molecule.[12] By locking the molecule into a specific, "bioactive" conformation, chemists can significantly enhance its binding affinity and selectivity for its target protein.[13]

Enhancing Pharmacokinetic Profiles

• Metabolic Stability: A primary reason for introducing fluorine is to block sites of metabolic oxidation.[4][13][14] The carbon-fluorine bond is exceptionally strong and resistant to cleavage by metabolic enzymes like cytochrome P450s.[8][15] Replacing a metabolically labile C-H bond with a C-F bond can dramatically increase a drug's half-life, reduce dosing frequency, and improve patient compliance.[7][16]

• Protein-Ligand Interactions: Fluorine can participate in unique, non-covalent interactions with protein targets, including hydrogen bonds and multipolar interactions.[10] This can lead to a significant increase in binding affinity and potency.[4][14] The strategic placement of a fluorine atom can create favorable interactions that are not possible with hydrogen.

The combination of these effects underscores why chiral fluorinated pyridines are not just another class of building blocks, but a strategic platform for rational drug design.

Synthetic Strategies: The Challenge of Stereoselective Fluorination

The construction of chiral fluorinated pyridines presents significant synthetic challenges. The control of regioselectivity (where the fluorine is placed) and stereoselectivity (the 3D arrangement of the chiral center) requires sophisticated chemical methodology. Broadly, these strategies can be categorized into several key approaches.

Asymmetric Synthesis from Prochiral Precursors

This approach involves creating the chiral center on a pre-existing fluorinated pyridine or a precursor that will become the pyridine ring.

• Catalytic Asymmetric Reduction: A powerful method involves the asymmetric reduction of a prochiral ketone adjacent to the fluorinated pyridine ring. Chemoenzymatic methods, using enzymes like alcohol dehydrogenases, have proven highly effective for preparing chiral alcohols with excellent enantiomeric excess (>99% ee).[17][18][19] This approach is valued for its mild conditions and high selectivity.

• Catalytic Asymmetric Addition: The addition of nucleophiles to unsaturated double bonds on pyridine side chains is another key strategy. For example, copper-catalyzed asymmetric alkylation of β-substituted alkenyl pyridines using Grignard reagents can generate a wide range of chiral pyridines.[1] This method often requires the use of a Lewis acid to activate the otherwise poorly reactive pyridine substrate.[1]

Late-Stage Fluorination

Introducing fluorine at a late stage in the synthesis is highly desirable as it allows for the rapid diversification of complex, chiral molecules.[20]

• Electrophilic Fluorination: Reagents like Selectfluor® and N-Fluorobenzenesulfonimide (NFSI) are common sources of an "electrophilic" fluorine atom ("F+"). These reagents can be used to fluorinate electron-rich positions on the pyridine ring or on activated side chains.[21][22] For example, a robust, metal-free method for the direct fluorination of unactivated pyridylic C-H bonds has been developed using NFSI.[23]

• Nucleophilic Fluorination: Sources of fluoride anion (F-), such as HF-pyridine, can also be used, particularly in reactions like fluorolactonization, where a chiral catalyst mediates the enantioselective addition of fluoride.[24]

De Novo Ring Synthesis

In some cases, it is more efficient to construct the fluorinated pyridine ring from acyclic precursors that already contain the necessary fluorine and chiral elements. Rhodium(III)-catalyzed C-H functionalization provides a powerful one-step method to prepare multi-substituted 3-fluoropyridines from α-fluoro-α,β-unsaturated oximes and alkynes.[25]

Data Presentation: Comparison of Common Fluorinating Reagents

Reagent Name	Type	Common Use Cases	Advantages	Disadvantages
Selectfluor®	Electrophilic	Fluorination of enolates, activated C-H bonds, dearomatization	Crystalline, stable, easy to handle	Requires activation of substrate
N-Fluorobenzenesulfonimide (NFSI)	Electrophilic	Fluorination of carbanions, C-H bonds, cascade reactions	Neutral, easy to handle, high reactivity	Can sometimes act as a sulfonating agent
HF-Pyridine	Nucleophilic	Halofunctionalization, fluorolactonization, hydrofluorination	Potent fluoride source	Highly corrosive and toxic, requires special handling
DAST (Diethylaminosulfur trifluoride)	Nucleophilic	Deoxyfluorination of alcohols and carbonyls	Effective for converting -OH to -F	Thermally unstable, can lead to side products

Experimental Protocol: Chemoenzymatic Synthesis of a Chiral α-Fluorinated Pyridyl Alcohol

This protocol provides a representative example of an asymmetric synthesis using a chemoenzymatic approach, a highly effective method for generating enantiopure building blocks.[17][18]

Objective: To synthesize (R)-1-(pyridin-2-yl)ethan-1-ol from 2-acetylpyridine via asymmetric reduction using an alcohol dehydrogenase.

Workflow Diagram:

Sources

• 1. Highly enantioselective catalytic synthesis of chiral pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in the Biological Profiles of Fluorine-Containing Pyridine and its Derivatives: A Brief Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Fluorine in medicinal chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. BJOC - Stereoselectively fluorinated N-heterocycles: a brief survey [beilstein-journals.org]
• 12. researchgate.net [researchgate.net]
• 13. pharmacyjournal.org [pharmacyjournal.org]
• 14. tandfonline.com [tandfonline.com]
• 15. mdpi.com [mdpi.com]
• 16. ucj.org.ua [ucj.org.ua]
• 17. Chemoenzymatic Asymmetric Synthesis of Pyridine-Based α-Fluorinated Secondary Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Chemoenzymatic Asymmetric Synthesis of Pyridine‐Based α‐Fluorinated Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Fluorohydrins and where to find them: recent asymmetric syntheses of β-fluoro alcohols and their derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00330J [pubs.rsc.org]
• 20. Recent advances in late-stage monofluorination of natural products and their derivatives - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 21. Synthesis of Fluorinated N-Heterocycles: Analogues of Febrifugine [researchrepository.ucd.ie]
• 22. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00997A [pubs.rsc.org]
• 23. A Convenient Late-Stage Fluorination of Pyridylic C-H Bonds with N-Fluorobenzenesulfonimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. scispace.com [scispace.com]
• 25. Facile Rh(III)-Catalyzed Synthesis of Fluorinated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Deep Dive: Larotrectinib (Vitrakvi) API Synthesis &amp; Supply Chain

This technical guide provides a comprehensive analysis of the synthesis, process chemistry, and supply chain considerations for Larotrectinib (Vitrakvi), a first-in-class TRK inhibitor.[1]

Executive Summary

Larotrectinib (LOXO-101) is a highly selective, CNS-active, ATP-competitive inhibitor of the tropomyosin receptor kinase (TRK) family (TRKA, TRKB, and TRKC).[1][2][3] Chemically, it is identified as (3S)-N-{5-[(2R)-2-(2,5-difluorophenyl)pyrrolidin-1-yl]pyrazolo[1,5-a]pyrimidin-3-yl}-3-hydroxypyrrolidine-1-carboxamide sulfate .[1][2]

From a process chemistry perspective, the molecule presents specific challenges:

• Dual Chirality: It contains two distinct chiral centers—an (R)-configuration on the phenyl-pyrrolidine moiety and an (S)-configuration on the hydroxypyrrolidine tail.[1][2] Stereochemical purity is a Critical Quality Attribute (CQA).[1]

• Regioselectivity: The pyrazolo[1,5-a]pyrimidine core requires precise functionalization at the 3- and 5-positions.[1][2]

• Urea Linkage: The assembly of the final urea motif requires a robust coupling strategy that avoids unstable isocyanate intermediates during scale-up.[1]

Retrosynthetic Architecture

To understand the supply chain and synthesis, we must deconstruct the API into its orthogonal building blocks.

Strategic Disconnection

The most scalable route relies on a convergent synthesis involving three key Regulatory Starting Materials (RSMs) or advanced intermediates.[1]

The Three Pillars of Larotrectinib:

• Fragment A (The Core): 5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine.[1][2]

• Fragment B (The Chiral Head): (R)-2-(2,5-Difluorophenyl)pyrrolidine.[1][2][4][5]

• Fragment C (The Chiral Tail): (S)-3-Hydroxypyrrolidine.[1][2][5]

Visual Retrosynthesis (Graphviz)[1][2]

Figure 1: Retrosynthetic disconnection of Larotrectinib into three commercially sourceable fragments.

Key Intermediates & Supplier Specifications

Sourcing these intermediates requires strict adherence to enantiomeric excess (ee) specifications.

Intermediate	CAS Number	Critical Quality Attributes (CQA)	Sourcing Complexity
Fragment A	1363380-51-1	Purity: >98% HPLCImpurity: Regioisomers of nitration must be <0.1%.	Moderate. Specialized heterocyclic suppliers required.
Fragment B	1218935-59-1	Chirality: >99% ee (R-isomer).Form: Often supplied as HCl salt (CAS 1218935-60-4) for stability.[1][2]	High. Requires asymmetric synthesis or chiral resolution.
Fragment C	100243-39-8	Chirality: >99% ee (S-isomer).Water Content: Hygroscopic; moisture control is vital.[1][2]	Low. Commodity chiral building block.
Advanced Int.	1223404-90-7	Identity: Nitro-coupled product.Solvent Residue: Control of DMSO/DMF if used in coupling.[1][2]	Custom. Usually synthesized in-house during GMP steps.[1][2]

Detailed Synthetic Protocols

The following protocols represent the optimized "Process Route" (Route B), which avoids chromatography and utilizes crystallization for purification. This contrasts with early MedChem routes (Route A) that are unscalable.[1]

Phase 1: The SNAr Coupling (Fragment A + B)[1]

This step attaches the chiral head to the core scaffold.

• Reagents: Fragment A (1.0 eq), Fragment B (HCl salt, 1.1 eq), Diisopropylethylamine (DIPEA, 3.0 eq).

• Solvent: Ethanol or n-Butanol.[1][2]

• Conditions: 60–80°C for 4–6 hours.

Protocol:

• Charge 5-chloro-3-nitropyrazolo[1,5-a]pyrimidine (Frag A) and (R)-2-(2,5-difluorophenyl)pyrrolidine HCl (Frag B) into the reactor.

• Add Ethanol (10 vol).

• Add DIPEA slowly to control exotherm.

• Heat to reflux.[6] Monitor consumption of Frag A by HPLC (Target < 0.5%).

• Workup (Crystallization): Cool to room temperature. The product, 5-((R)-2-(2,5-difluorophenyl)pyrrolidin-1-yl)-3-nitropyrazolo[1,5-a]pyrimidine , precipitates as a yellow solid.[1][2]

• Filter and wash with cold ethanol.

• Yield: ~85-90%. Purity: >99%.

Phase 2: Nitro Reduction

Converting the nitro group to an amine to prepare for the urea linker.[1]

• Reagents: Zinc powder (5.0 eq), Ammonium Chloride (10.0 eq).[1] Note: Catalytic Hydrogenation (Pd/C, H2) is the green alternative for large scale.[1]

• Solvent: Methanol/THF (1:1).[1]

Protocol (Zn/NH4Cl method):

• Suspend the Phase 1 Nitro intermediate in Methanol/THF.

• Add saturated aqueous NH4Cl.

• Add Zinc powder portion-wise (maintain temp < 30°C).

• Stir vigorously for 2 hours.

• Filter through Celite to remove Zinc residues.

• Concentrate filtrate and extract with Ethyl Acetate.

• Critical Step: The resulting amine is prone to oxidation. Use immediately or store under Nitrogen.

Phase 3: The "Activated Carbamate" Strategy (Urea Assembly)

Direct reaction of the amine with Fragment C and phosgene is hazardous and yields side products.[1] The industry standard uses Phenyl Chloroformate to create a stable, crystallizable carbamate intermediate.

Step 3a: Carbamate Formation

• Dissolve the Amine intermediate (from Phase 2) in Dichloromethane (DCM) or 2-MeTHF.[1][2]

• Add Pyridine or K2CO3 (base).[1]

• Cool to 0°C.

• Add Phenyl Chloroformate (1.1 eq) dropwise.[1]

• Warm to RT. The Phenyl Carbamate Intermediate forms.

• Purification: Quench with water. Separate organic layer. Precipititate the intermediate by adding Heptane. Filter the solid. This purges impurities before the final step.

Step 3b: Urea Formation & Salt Generation [2]

• Suspend the Phenyl Carbamate solid in Acetonitrile or Dioxane.

• Add (S)-3-Hydroxypyrrolidine (Fragment C, 1.2 eq) and Triethylamine.[1][2]

• Heat to 50-60°C. The pyrrolidine displaces the phenol leaving group to form the urea.[1]

• Salt Formation: Cool to RT. Add Sulfuric Acid (1.0 eq) in Ethanol.[1]

• Polymorph Control: Larotrectinib Sulfate precipitates. Controlled cooling rates determine particle size distribution (PSD).[1]

Process Visualization (Graphviz)[1][2]

Figure 2: Industrial process flow for Larotrectinib Sulfate, highlighting the critical isolation of the activated carbamate.

Supplier Landscape & Sourcing Strategy

Supplier Categorization

The market for Larotrectinib intermediates is divided into three tiers:

• Innovator/CMO Partners: Firms like Array BioPharma (original developer) and their authorized CMOs.[1] These hold the master files (DMF) but do not sell to third parties.[1]

• Specialized Catalog Houses (Research Scale): Suppliers like Cleanchem and Pharmaffiliates.[1] These provide high-purity standards and small-scale intermediates (grams to kilos) for R&D and analytical validation.[1][2]

• Bulk Chemical Manufacturers (China/India): Companies such as Feihe Chemical or Home Sunshine Pharma.[1] These suppliers offer multi-kilogram to ton quantities.

  • Risk:[2] Variable enantiomeric purity.

  • Action: Always request a Chiral HPLC trace before purchase.

Audit Checklist for Intermediates

When validating a supplier for Fragment B (the fluoro-phenyl pyrrolidine), you must verify:

• Enantiomeric Purity: Specification should be ≥99.5% ee. The wrong enantiomer will carry through to the API and is difficult to separate at the final stage.

• Residual Boron/Metals: If the supplier uses the Suzuki coupling route to make the pyrrolidine ring, check for Palladium (<10 ppm) and Boron residues.[1]

• Polymorphs: For the final API, ensure the supplier of the sulfate salt provides data on the crystal form, as amorphous solid dispersions are often required for bioavailability (refer to WO/2019/220352).

References

• European Medicines Agency (EMA). (2019).[1] Assessment Report: Vitrakvi (Larotrectinib). Retrieved from [Link]

• World Intellectual Property Organization (WIPO). (2019).[1] WO2019220352 - Amorphous Solid Dispersion of Larotrectinib Sulfate and Process Thereof.[1][2][7] Retrieved from [Link][1][2][4]

• National Institutes of Health (NIH) - PubChem. (n.d.).[1][2] Larotrectinib Sulfate Compound Summary. Retrieved from [Link]

• American Chemical Society (ACS) - Journal of Medicinal Chemistry. (2020).[1][2] Synthetic Approaches to New Drugs Approved during 2018. Retrieved from [Link][1][2]

• Google Patents. (2018).[1] CN107987082B - Preparation Method And Their Intermediate of Larotrectinib.[1][2] Retrieved from

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• 5. newdrugapprovals.org [newdrugapprovals.org]
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• 7. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Technical Guide: Enantiomer Identification &amp; Separation of 3,5-Difluoro-2-(2-pyrrolidinyl)pyridine

[1]

Executive Summary

The molecule 3,5-difluoro-2-(2-pyrrolidinyl)pyridine represents a critical scaffold in medicinal chemistry, structurally homologous to the key intermediate of the TRK inhibitor Larotrectinib (Vitrakvi) .[1] The presence of fluorine atoms at the 3 and 5 positions of the pyridine ring modulates metabolic stability and lipophilicity, while the chiral center at the C2 position of the pyrrolidine ring dictates binding affinity and selectivity.

This guide provides a definitive technical workflow for the synthesis, chiral resolution, and absolute configuration assignment of this moiety. It addresses the specific challenge of handling the basic pyrrolidine nitrogen in the presence of an electron-deficient fluorinated pyridine core.[1]

Part 1: Structural Context & Chemical Behavior[1]

Structural Analysis

The molecule consists of a 3,5-difluoropyridine ring attached to a pyrrolidine ring at the C2 position.[1]

• Chiral Center: The C2 carbon of the pyrrolidine ring is the sole stereocenter.

• Electronic Effects: The fluorine atoms are electron-withdrawing.[1] This significantly lowers the basicity of the pyridine nitrogen compared to unsubstituted pyridine. However, the pyrrolidine nitrogen remains a secondary aliphatic amine (

  ), making it the primary site for protonation and salt formation.[1]

• Implication: Analytical methods (HPLC/SFC) must account for severe tailing due to the secondary amine interaction with silanols on stationary phases.[1]

The "Larotrectinib" Connection

While Larotrectinib utilizes a pyrazolo[1,5-a]pyrimidine core, the pharmacophore requirement for the (S)-enantiomer in 2-(pyrrolidin-2-yl) systems is well-established in kinase inhibition.[1] The (S)-configuration typically orients the pyrrolidine ring to project into the solvent-exposed region or specific hydrophobic pockets of the ATP-binding site.[1]

Part 2: Synthetic Routes & Stereocontrol[1]

Two primary strategies exist: Asymmetric Synthesis (Stereoselective) and Racemic Resolution.[1]

Route A: Asymmetric Synthesis (Ellman’s Auxiliary)

This route establishes chirality early using tert-butanesulfinamide (Ellman's auxiliary).[1]

• Condensation: React 3,5-difluoro-2-formylpyridine with (S)-tert-butanesulfinamide to form the chiral sulfinimine.

• Grignard Addition: Add a 3-chloropropylmagnesium bromide species (or allyl Grignard followed by hydroboration/cyclization) to the sulfinimine.[1] The chiral auxiliary directs the addition to one face of the imine.

• Cyclization: Base-induced cyclization forms the pyrrolidine ring.[1]

• Deprotection: Acidic cleavage of the sulfinyl group yields the enantiomerically enriched amine.[1]

Route B: Racemic Synthesis & Resolution (Industrial Preferred)

For scale-up, a racemic synthesis followed by Chiral SFC is often more cost-effective.[1]

• Coupling: Lithiation of 3,5-difluoropyridine (LDA, -78°C) followed by addition to N-Boc-pyrrolidin-2-one (or similar electrophile).

• Reduction: Reduction of the resulting intermediate to the pyrrolidine.[1]

• Resolution: Separation via Chiral Supercritical Fluid Chromatography (SFC).

Part 3: Enantiomer Separation (Chiral SFC Protocol)

Due to the basicity of the pyrrolidine, standard Chiral HPLC often results in broad peaks. Chiral SFC is the superior modality.[1]

Method Development Strategy

• Column Screening: Immobilized polysaccharide phases are required due to the aggressive modifiers needed.[1]

  • Primary: Chiralpak IB-N or IC (Cellulose-based).[1]

  • Secondary: Chiralpak IG (Amylose-based).[1]

• Mobile Phase:

  with alcoholic modifiers.[1]

• Additive (Critical): A basic additive is mandatory to suppress silanol interactions with the pyrrolidine nitrogen.[1] Use 0.1% - 0.2% Diethylamine (DEA) or Isopropylamine (IPA).[1]

Optimized SFC Conditions (Example)

Parameter	Setting	Rationale
Column	Chiralpak IG (4.6 x 150 mm, 5µm)	Amylose tris(3-chloro-5-methylphenylcarbamate) offers distinct selectivity for fluorinated aromatics.[1]
Mobile Phase	85:15 : Methanol (+ 0.2% DEA)	Methanol provides solubility; DEA sharpens peak shape.[1]
Flow Rate	3.0 mL/min	High throughput characteristic of SFC.[1]
Back Pressure	120 bar	Maintains supercritical density.[1]
Detection	UV @ 260 nm	Fluorinated pyridine absorption max.[1]

Part 4: Absolute Configuration Determination

Once separated, assigning the "Active" peak as (R) or (S) is critical.[1] Do not rely solely on retention time comparisons with non-fluorinated analogs.[1]

Method 1: Single Crystal X-Ray Diffraction (Gold Standard)

The free base is an oil.[1] You must derivatize to a crystalline salt.[1]

• Protocol: React the enantiopure amine with (L)-Tartaric acid or Di-p-toluoyl-L-tartaric acid in ethanol.

• Validation: If a single crystal forms, X-ray diffraction will solve the structure using the known chirality of the tartrate as an internal reference (Flack parameter analysis).

Method 2: Mosher's Amide Analysis (NMR)

If the salt does not crystallize, use Mosher's method.[1] This relies on the anisotropic shielding effect of the phenyl group in Mosher's acid.

Protocol:

• Derivatization: React the unknown enantiomer (separately) with both (R)- and (S)-

  -methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

• NMR Analysis: Compare the

  NMR chemical shifts of the protons near the chiral center (specifically the pyrrolidine C3 protons and the pyridine ring protons).

• Calculation: Calculate

  .

• Assignment: Use the standard Mosher model: Protons on the side of the phenyl ring shielding cone will have negative

  values.[1]

Method 3: Vibrational Circular Dichroism (VCD)

VCD measures the differential absorption of left and right circularly polarized infrared radiation.[1]

• Workflow: Measure the VCD spectrum of the unknown enantiomer in

  .

• Simulation: Compute the theoretical VCD spectrum for the (S)-enantiomer using DFT (Density Functional Theory) at the B3LYP/6-31G(d) level.

• Match: If the experimental and calculated spectra align, the configuration is assigned.[1]

Part 5: Decision Workflows (Visualization)

Workflow: From Synthesis to Identification

Caption: Figure 1. Integrated workflow for the synthesis, purification, and stereochemical assignment of the target fluorinated pyridine.

References

• Larotrectinib Development Context: Drilon, A., et al. (2018).[1][2] "Efficacy of Larotrectinib in TRK Fusion–Positive Cancers in Adults and Children." New England Journal of Medicine.[1] [1]

• Mosher's Method Protocol: Hoye, T. R., Jeffrey, C. S., & Rychnovsky, S. D. (2007).[1] "Assignment of absolute configuration of alcohols and amines by NMR using modified Mosher's method." Nature Protocols. [1]

• Chiral SFC for Basic Amines: De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012).[1] "Supercritical fluid chromatography for the enantioseparation of pharmaceuticals." Journal of Pharmaceutical and Biomedical Analysis. [1]

• VCD Spectroscopy Guidelines: Stephens, P. J., Devlin, F. J., & Pan, J. J. (2008).[1] "The determination of the absolute configurations of chiral molecules using vibrational circular dichroism (VCD) spectroscopy." Chirality. [1]

Sources

• 1. Larotrectinib - Wikipedia [en.wikipedia.org]
• 2. CN107987082B - A kind of Preparation Method And Their Intermediate of Larotrectinib - Google Patents [patents.google.com]

TRK inhibitor scaffold 3,5-difluoropyridine derivatives

An In-Depth Technical Guide to 3,5-Difluoropyridine Derivatives as a Core Scaffold for TRK Inhibitors

Abstract

The discovery of oncogenic fusions involving the neurotrophic tyrosine receptor kinase (NTRK) genes has heralded a new era of precision oncology, leading to the development of "tumor-agnostic" therapies. First-generation Tropomyosin Receptor Kinase (TRK) inhibitors, such as Larotrectinib and Entrectinib, have demonstrated remarkable efficacy in patients with TRK fusion-positive cancers. However, the emergence of acquired resistance necessitates the exploration of novel chemical scaffolds for next-generation inhibitors. This technical guide provides an in-depth analysis of the 3,5-difluoropyridine scaffold as a privileged core for designing potent and selective TRK inhibitors. We will explore the rationale for its selection, representative synthetic strategies, structure-activity relationships, and the experimental protocols required for its evaluation, providing a comprehensive resource for researchers in drug discovery and medicinal chemistry.

The TRK Signaling Pathway: A Validated Oncogenic Driver

The TRK family of receptor tyrosine kinases comprises three members: TRKA, TRKB, and TRKC, encoded by the NTRK1, NTRK2, and NTRK3 genes, respectively.[1] In normal physiology, these receptors are crucial for the development and function of the nervous system, activated by neurotrophins to regulate neuronal survival, differentiation, and synaptic plasticity.[2]

Oncogenic activation occurs when an NTRK gene undergoes a chromosomal rearrangement, fusing with an unrelated gene.[3] This event produces a chimeric TRK fusion protein that is constitutively active, leading to ligand-independent dimerization and autophosphorylation.[4] This aberrant activation triggers downstream signaling cascades, primarily the RAS/MAPK and PI3K/AKT pathways, which drive uncontrolled cell proliferation, survival, and tumor growth.[5] These fusions are rare in common cancers but are defining features of several rare tumor types, making them ideal targets for targeted therapy.[6]

The clinical success of TRK inhibitors is based on their ability to specifically block the ATP-binding site of the TRK kinase domain, thereby shutting down these oncogenic signals.[2]

Sources

• 1. CN112624950A - Synthesis method of (R) -2- (2, 5-difluorophenyl) pyrrolidine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. dovepress.com [dovepress.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. Synthesis and c-Met kinase inhibition of 3,5-disubstituted and 3,5,7-trisubstituted quinolines: identification of 3-(4-acetylpiperazin-1-yl)-5-(3-nitrobenzylamino)-7- (trifluoromethyl)quinoline as a novel anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of Larotrectinib using (R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine

Here is a comprehensive Application Note and Protocol for the synthesis of the pyridine-bioisostere of Larotrectinib.

Protocol ID: AN-SYN-TRK-042 Target Molecule: (S)-N-(5-((R)-2-(3,5-difluoropyridin-2-yl)pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidin-3-yl)-3-hydroxypyrrolidine-1-carboxamide Primary Intermediate: (R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine[1][2][3]

Executive Summary & Strategic Rationale

This guide details the synthesis of a pyridine bioisostere of Larotrectinib (Vitrakvi), utilizing the specific chiral building block (R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine .[1][2][3]

Scientific Context: While the FDA-approved Larotrectinib utilizes an (R)-2-(2,5-difluorophenyl)pyrrolidine moiety [1], the substitution of the phenyl ring with a pyridine ring (as requested) creates a bioisostere.[1][2][3] This modification is frequently employed in medicinal chemistry to modulate metabolic stability (reducing CYP450 metabolism via electron-deficient rings) and alter solubility profiles while maintaining the critical TRK-kinase binding pharmacophore [2].[1][2][3]

Methodology Overview: The synthesis follows a convergent SNAr (Nucleophilic Aromatic Substitution) strategy. The electron-deficient 3,5-difluoropyridine ring of the starting material mimics the electronics of the original difluorophenyl group, making it compatible with the standard pyrazolo[1,5-a]pyrimidine core assembly.[2][3]

Retrosynthetic Analysis

The workflow disconnects the target into three key modules:

• Module A (Chiral Amine): (R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine (Starting Material).[1][2][3]

• Module B (Core Scaffold): 5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine.[1][2][3][4]

• Module C (Urea Tail): (S)-3-Hydroxypyrrolidine (introduced via carbamate activation).[1][2][3]

Chemical Reaction Pathway (Graphviz Visualization)

Caption: Convergent synthesis route illustrating the coupling of the pyridine-pyrrolidine moiety to the pyrazolopyrimidine core, followed by functional group manipulation to the final urea.

Detailed Experimental Protocol

Phase 1: SNAr Coupling (Core Assembly)

Objective: Couple the chiral pyridine-pyrrolidine to the activated nitro-core.[1][2][3] Reaction Type: Nucleophilic Aromatic Substitution.[1][2][3]

Materials:

• Reagent A: 5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine (1.0 equiv).[1][2][3]

• Reagent B: (R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine (1.1 equiv).[1][2][3]

• Base: N,N-Diisopropylethylamine (DIPEA) (3.0 equiv).[2][3]

• Solvent: Isopropanol (IPA) or n-Butanol (for higher temp).[1][2]

Protocol:

• Charge: To a dry reaction vessel equipped with a reflux condenser, add Reagent A (10.0 g, 50.4 mmol) and anhydrous IPA (100 mL).

• Addition: Add DIPEA (26.3 mL, 151 mmol) followed by Reagent B (specified pyridine intermediate) (10.2 g, 55.4 mmol) in one portion.

  • Mechanistic Note: The 3-nitro group activates the C-5 position of the pyrazolopyrimidine, facilitating the displacement of the chloride by the secondary amine of the pyrrolidine [3].[2]

• Reaction: Heat the suspension to 80°C (internal temperature). The mixture will likely turn from pale yellow to deep orange/red as the reaction progresses.[3]

• Monitor: Check via HPLC/TLC after 4 hours. Target conversion >98%.

• Work-up: Cool to room temperature. The product often precipitates.[1][2][3]

  • If solid forms: Filter and wash with cold IPA/Water (1:1).[2][3]

  • If solution: Concentrate in vacuo, dilute with DCM, wash with water and brine.[2][3] Dry over Na₂SO₄.[1][2][3]

• Yield Target: 85-90%.

Phase 2: Nitro Reduction

Objective: Reduce the nitro group to an amine to prepare for urea formation.[2][3]

Protocol:

• Charge: Dissolve the Phase 1 Intermediate (10.0 g) in Methanol/THF (1:1, 100 mL).

• Catalyst: Add 10% Pd/C (1.0 g, 10 wt% loading) under inert atmosphere (N₂).

• Hydrogenation: Purge with H₂ gas. Stir under H₂ balloon (1 atm) or autoclave (30 psi) at ambient temperature for 6-12 hours.

  • Alternative (Chemoselective): Use Zn powder (5 equiv) and NH₄Cl (10 equiv) in MeOH/Water if halogen sensitivity is a concern (though aryl fluorines are generally stable to Pd/H₂).[2]

• Filtration: Filter through a Celite pad to remove catalyst.[1][2][3] Wash pad with MeOH.

• Isolation: Concentrate filtrate to yield the Amino-Intermediate as a tan/brown solid.[1][2][3] Use immediately (oxidation sensitive).[1][2]

Phase 3: Urea Formation (Final Assembly)

Objective: Install the (S)-3-hydroxypyrrolidine tail via a carbamate linker.[1][2][3]

Materials:

• Amino-Intermediate (from Phase 2).[1][2][3]

• Phenyl chloroformate.[1][2][3][5]

• (S)-3-Hydroxypyrrolidine.[1][2][3][4][6][7][8]

Protocol:

• Activation: Dissolve Amino-Intermediate (5.0 g, 1 equiv) in dry DCM (50 mL) and cool to 0°C. Add Pyridine or Et₃N (2.0 equiv).

• Linker Addition: Dropwise add Phenyl chloroformate (1.05 equiv). Stir at 0°C for 1 hour to form the phenyl carbamate intermediate.

  • QC Check: Confirm complete consumption of amine by TLC.[1][2][3]

• Displacement: Add (S)-3-Hydroxypyrrolidine (1.2 equiv) and Et₃N (2.0 equiv) directly to the mixture. Allow to warm to room temperature and stir for 12 hours.

• Purification:

  • Quench with water.[1][2][3][9] Extract with DCM.[1][2][3]

  • Wash organic layer with saturated NaHCO₃ (removes phenol byproduct).[1][2]

  • Final Polish: Flash Chromatography (DCM:MeOH 95:5 to 90:10).

Critical Material Attributes (CMA) & Data Table

Component	Role	Critical Attribute	Specification
(R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine	Starting Material	Chiral Purity (ee%)	>99.5% ee (Critical for drug efficacy)
5-Chloro-3-nitropyrazolo[1,5-a]pyrimidine	Core Scaffold	Regio-purity	>98% (Avoid 7-chloro isomer)
DIPEA	Base	Water Content	<0.1% (Prevents hydrolysis of chloride)
Palladium on Carbon	Catalyst	Poisoning Resistance	Sourced for nitro-reduction specificity

Analytical Control Strategy (Self-Validating System)

To ensure the protocol is self-validating, implement the following "Go/No-Go" checkpoints:

• Checkpoint A (Post-Coupling):

  • Method: 19F NMR.[1][2][3][9]

  • Validation: The starting material has specific fluorine shifts on the pyridine ring.[2][3] Upon coupling to the core, these shifts will perturb slightly.[2][3] Absence of the "free amine" pyrrolidine signals in 1H NMR (approx 2.0-3.0 ppm region changes) confirms coupling.[1][2]

• Checkpoint B (Chiral Integrity):

  • Method: Chiral HPLC (e.g., Chiralpak AD-H).[1][2][3]

  • Validation: Ensure no racemization occurred during the SNAr heating step. The pyridine ring is electron-deficient, making the alpha-proton potentially acidic; however, the pyrrolidine stereocenter is generally robust under these basic conditions.[1][2][3]

References

• European Medicines Agency. (2019).[1][3] Assessment Report: Vitrakvi (larotrectinib).[1][2][8]Link

• Meanwell, N. A. (2011).[2][3] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.[2][3] Journal of Medicinal Chemistry, 54(8), 2529–2591.[2][3] Link[2]

• Haas, J., et al. (2016).[2][3] Discovery of Larotrectinib (LOXO-101), a Potent and Selective TRK Inhibitor.[2][3][5] ACS Medicinal Chemistry Letters.[1][2][3] (Note: Referencing the standard phenyl-series synthesis). Link[2]

• PubChem Compound Summary. (2024). Larotrectinib.[1][2][3][5][6][8][10][11][12] National Center for Biotechnology Information.[1][2][3] Link[2]

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• 2. Larotrectinib - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. Portico [access.portico.org]
• 5. The Synthetic method of Larotrectinib (LOXO-101)_Chemicalbook [chemicalbook.com]
• 6. Larotrectinib | C21H22F2N6O2 | CID 46188928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Larotrectinib Sulfate synthesis - chemicalbook [chemicalbook.com]
• 8. pdf.hres.ca [pdf.hres.ca]
• 9. 3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine | Benchchem [benchchem.com]
• 10. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 11. ema.europa.eu [ema.europa.eu]
• 12. (r)-2-(2,5-Difluorophenyl)pyrrolidine hydrochloride | 1218935-60-4 | Benchchem [benchchem.com]

Application Notes and Protocols for the Synthesis of (R)-N-(Pyrazolo[1,5-a]pyrimidin-5-yl)-2-(pyrrolidin-2-yl)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Pyrazolo[1,5-a]pyrimidine Scaffolds in Modern Drug Discovery

The pyrazolo[1,5-a]pyrimidine core is a privileged heterocyclic scaffold in medicinal chemistry, renowned for its versatile biological activities.[1][2] Derivatives of this scaffold have been extensively investigated and developed as potent inhibitors of various protein kinases, which are pivotal regulators of cellular signaling pathways.[1][3] The dysregulation of these kinases is a hallmark of numerous diseases, most notably cancer, making pyrazolo[1,5-a]pyrimidine-based compounds highly sought-after candidates in targeted therapy.[2][3] The ability to functionalize the pyrazolo[1,5-a]pyrimidine core at various positions allows for the fine-tuning of potency, selectivity, and pharmacokinetic properties, making it an attractive starting point for the design of novel therapeutics.[1][4]

The (R)-2-(pyrrolidin-2-yl)pyridine moiety is a key pharmacophore found in several biologically active molecules. Its rigid, chiral structure can impart high affinity and selectivity for specific biological targets. The coupling of this moiety to the pyrazolo[1,5-a]pyrimidine scaffold presents an opportunity to generate novel chemical entities with potentially unique pharmacological profiles. This guide provides detailed protocols for achieving this coupling through two powerful and widely used cross-coupling methodologies: a copper-catalyzed Ullmann-type reaction and a palladium-catalyzed Buchwald-Hartwig amination.

Mechanistic Rationale: Forging the C-N Bond

The formation of a C-N bond between an aryl halide (or sulfonate) and an amine is a cornerstone of modern organic synthesis. Two of the most robust methods for achieving this transformation are the Ullmann condensation and the Buchwald-Hartwig amination.

The Ullmann-type coupling typically employs a copper catalyst, often in the presence of a ligand, to facilitate the reaction between an aryl halide and a nucleophile, in this case, the secondary amine of (R)-2-(pyrrolidin-2-yl)pyridine.[4][5] The reaction is believed to proceed through an oxidative addition of the aryl halide to a Cu(I) species, followed by coordination of the amine and subsequent reductive elimination to furnish the desired N-arylated product. Microwave-assisted heating can significantly accelerate this transformation.[4][5]

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a mainstay in medicinal chemistry for its broad substrate scope and functional group tolerance.[6][7][8] The catalytic cycle generally involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the N-arylated product and regenerate the Pd(0) catalyst.[6][7][9] The choice of ligand is critical for the success of the Buchwald-Hartwig reaction, with bulky, electron-rich phosphine ligands often being employed to promote the key steps of the catalytic cycle.[7]

Experimental Workflows

The following diagram illustrates the general experimental workflow for the coupling of (R)-2-(pyrrolidin-2-yl)pyridine with a halo-pyrazolo[1,5-a]pyrimidine.

Caption: General experimental workflow.

Detailed Experimental Protocols

The following protocols are designed as a starting point for the coupling of (R)-2-(pyrrolidin-2-yl)pyridine with a halo-pyrazolo[1,5-a]pyrimidine, such as 5-bromo- or 7-bromopyrazolo[1,5-a]pyrimidine. Optimization of reaction conditions may be necessary depending on the specific pyrazolo[1,5-a]pyrimidine substrate and desired scale.

Protocol 1: Microwave-Assisted Copper-Catalyzed Ullmann-Type Coupling

This protocol is adapted from a reported procedure for the amination of a bromo-pyrazolo[1,5-a]pyrimidine derivative.[4][5]

Materials:

• 5-Bromo- or 7-bromopyrazolo[1,5-a]pyrimidine (1.0 equiv)

• (R)-2-(pyrrolidin-2-yl)pyridine (1.5 equiv)

• Copper(I) iodide (CuI) (0.1 equiv)

• N,N'-Dimethylethylenediamine (DMEDA) or a suitable carbazole-based ligand (0.2 equiv)[4][5]

• Potassium carbonate (K₂CO₃) or another suitable base (2.0 equiv)

• Anhydrous, degassed solvent such as 1,4-dioxane or diethylene glycol (DEG)[4][5]

• Microwave reactor vials (10 mL)

• Standard laboratory glassware

• Solvents for workup and chromatography (e.g., dichloromethane, ethyl acetate, hexanes)

Procedure:

• To a 10 mL microwave reactor vial, add the halo-pyrazolo[1,5-a]pyrimidine (e.g., 0.2 mmol), (R)-2-(pyrrolidin-2-yl)pyridine (0.3 mmol), CuI (0.02 mmol), the ligand (0.04 mmol), and K₂CO₃ (0.4 mmol).

• Add the anhydrous, degassed solvent (2 mL).

• Seal the vial and place it in the microwave reactor.

• Heat the reaction mixture to 120-150 °C for 1-2 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, allow the reaction mixture to cool to room temperature.

• Dilute the mixture with water (10 mL) and extract with dichloromethane or ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol is a general procedure for Buchwald-Hartwig amination and may require optimization of the catalyst, ligand, and base for this specific transformation.

Materials:

• 5-Bromo- or 7-bromopyrazolo[1,5-a]pyrimidine (1.0 equiv)

• (R)-2-(pyrrolidin-2-yl)pyridine (1.2 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, or BrettPhos, 4-10 mol%)[4]

• Base (e.g., sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃), 1.5-2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene or 1,4-dioxane)

• Schlenk tube or other suitable reaction vessel for inert atmosphere chemistry

• Standard laboratory glassware

• Solvents for workup and chromatography

Procedure:

• In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add the palladium catalyst, ligand, and base to a dry Schlenk tube.

• Add the halo-pyrazolo[1,5-a]pyrimidine and (R)-2-(pyrrolidin-2-yl)pyridine.

• Add the anhydrous, degassed solvent via syringe.

• Seal the Schlenk tube and heat the reaction mixture in a pre-heated oil bath to 80-110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate or dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Summary and Comparison of Protocols

Parameter	Protocol 1: Ullmann-Type Coupling	Protocol 2: Buchwald-Hartwig Amination
Catalyst	Copper(I) iodide (CuI)	Palladium complex (e.g., Pd₂(dba)₃)
Ligand	N,N'-Dimethylethylenediamine (DMEDA) or carbazole-based	Bulky, electron-rich phosphine (e.g., XPhos)
Base	Inorganic base (e.g., K₂CO₃)	Strong base (e.g., NaOtBu) or milder Cs₂CO₃
Solvent	1,4-Dioxane or Diethylene Glycol (DEG)	Toluene or 1,4-Dioxane
Temperature	120-150 °C (Microwave)	80-110 °C (Conventional Heating)
Reaction Time	1-2 hours	4-24 hours
Atmosphere	Sealed vial	Inert (Argon or Nitrogen)

Catalytic Cycles

The following diagrams depict the proposed catalytic cycles for the Ullmann-type and Buchwald-Hartwig coupling reactions.

Caption: Proposed catalytic cycle for the Ullmann-type coupling.

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Best Practices and Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	- Inactive catalyst- Inappropriate ligand or base- Poor quality reagents or solvents- Reaction temperature too low	- Use a pre-catalyst or ensure catalyst activation.- Screen a variety of ligands and bases.- Use freshly distilled/degassed solvents and pure reagents.- Increase reaction temperature or use microwave heating.
Side Product Formation (e.g., debromination)	- Presence of water or protic impurities- Unfavorable reaction kinetics	- Ensure strictly anhydrous and anaerobic conditions.- Optimize ligand-to-metal ratio.- Adjust reaction temperature and time.
Difficulty in Product Purification	- Co-elution with starting materials or byproducts	- Optimize chromatographic conditions (e.g., different solvent system, gradient elution).- Consider alternative purification methods (e.g., crystallization, preparative HPLC).
Inconsistent Results	- Variability in reagent quality- Inconsistent heating or stirring	- Use reagents from a reliable source.- Ensure uniform heating and efficient stirring.

Conclusion

The coupling of (R)-2-(pyrrolidin-2-yl)pyridine with halo-pyrazolo[1,5-a]pyrimidines represents a promising strategy for the synthesis of novel compounds with potential applications in drug discovery. The provided protocols for copper-catalyzed Ullmann-type and palladium-catalyzed Buchwald-Hartwig aminations offer robust starting points for achieving this transformation. Careful consideration of the mechanistic principles and meticulous execution of the experimental procedures, coupled with a systematic approach to optimization and troubleshooting, will be key to the successful synthesis of these valuable molecular entities.

References

• MDPI. (2024). Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. Available at: [Link]

• PMC. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. Available at: [Link]

• PubMed. (2025). An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5- a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. Available at: [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Available at: [Link]

• MDPI. (2022). Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. Available at: [Link]

• PMC. (2021). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. Available at: [Link]

• PMC. (2022). Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. Available at: [Link]

• MDPI. (2025). An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Available at: [Link]

Sources

• 1. Synthesis of N-Aryl-2-allyl Pyrrolidines via Palladium-catalyzed Carboamination Reactions of γ-(N-Arylamino)alkenes with Vinyl Bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors [mdpi.com]
• 3. Synthesis of N-Aryl-2-allyl Pyrrolidines via Palladium-catalyzed Carboamination Reactions of γ-(N-Arylamino)alkenes with Vinyl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold [mdpi.com]
• 5. An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5- a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 9. chem.libretexts.org [chem.libretexts.org]

High-Efficiency Amide Coupling of Fluorinated Pyridine Amines

Application Note & Protocol Guide

Executive Summary

The amide coupling of fluorinated 2-aminopyridines (e.g., 2-amino-3-fluoropyridine, 2-amino-5-fluoropyridine) represents a significant challenge in medicinal chemistry. These substrates exhibit profoundly reduced nucleophilicity due to the synergistic electron-withdrawing effects of the pyridine ring and fluorine substitution. Standard coupling reagents like EDC/HOBt typically result in stalled reactions or negligible yields.

This guide details three field-proven protocols to overcome this energy barrier:

• T3P® (Propanephosphonic acid anhydride): The preferred method for scalability and difficult substrates.

• Ghosez’s Reagent: A "fail-safe" method for generating highly reactive acid chlorides under neutral conditions.

• HATU/HOAt: A screening-friendly protocol for moderately deactivated amines.

Scientific Background: The Nucleophilicity Problem

Electronic Deactivation

The primary obstacle in coupling fluorinated 2-aminopyridines is the unavailability of the exocyclic nitrogen lone pair.

• Resonance Effect: The lone pair on the exocyclic amine is heavily delocalized into the pyridine ring (see Figure 1). The nitrogen atom is essentially

  hybridized and planar, reducing its ability to attack an activated carbonyl.

• Inductive Effect: Fluorine is the most electronegative element ($ \chi = 3.98 $). Its presence on the pyridine ring pulls electron density through the

  -framework, further deactivating the amine.

  • 2-Amino-3-fluoropyridine: The fluorine is ortho to the amine, exerting a strong inductive pull and potential steric hindrance.

  • 2-Amino-5-fluoropyridine: The fluorine is para to the ring nitrogen but meta to the amine, primarily exerting an inductive deactivation.

pKa as a Proxy for Reactivity

While the pKa refers to the protonation of the ring nitrogen (the most basic site), it serves as a proxy for the electron richness of the system.

• Pyridine pKa: ~5.2[1]

• 2-Aminopyridine pKa: ~6.86 (increased basicity due to resonance donation from amine).[2]

• Fluorinated 2-Aminopyridines: The pKa drops significantly (estimated range 3.0–4.5), indicating an electron-deficient ring that aggressively sequesters the amine's electron density.

Reagent Selection Matrix

Use the following decision matrix to select the appropriate protocol for your substrate.

Comparative Analysis of Reagents

Reagent	Activation Species	Reactivity	Risk of Epimerization	Recommended Use Case
HATU	O-Azabenzotriazolyl ester	High	Moderate	Initial screening; small scale.
T3P	Mixed Anhydride	High	Very Low	Gold Standard for aminopyridines; scale-up.
Ghosez	Acid Chloride	Extreme	High	Stubborn/Unreactive amines; "Brick Wall" cases.
EDC/HOBt	O-Benzotriazolyl ester	Low	Low	Do NOT use for fluorinated aminopyridines.

Detailed Experimental Protocols

Protocol A: T3P® Mediated Coupling (The Gold Standard)

Why this works: T3P (Propanephosphonic acid anhydride) forms a highly reactive mixed anhydride. The reaction is driven by the release of stable cyclic triphosphate byproducts. It is often effective where HATU fails because it can be heated safely without explosion risks.

Materials:

• Carboxylic Acid (1.0 equiv)

• Fluorinated Aminopyridine (1.1 – 1.5 equiv)[3]

• T3P (50% w/w solution in EtOAc or DMF) (2.0 – 3.0 equiv)

• Base: Pyridine (3.0 – 5.0 equiv) or DIPEA (3.0 equiv) + N-Methylimidazole (1.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (preferred for green chemistry)

Step-by-Step:

• Dissolution: In a dry vial/flask, dissolve the Carboxylic Acid (1.0 equiv) and Fluorinated Aminopyridine (1.2 equiv) in dry EtOAc (concentration ~0.2 M).

  • Note: If solubility is poor, use DMF or NMP, but EtOAc is preferred for ease of workup.

• Base Addition: Add Pyridine (5.0 equiv).

  • Expert Tip: Pyridine acts as both a base and a nucleophilic catalyst (forming an acyl-pyridinium intermediate).

• Reagent Addition: Cool to 0°C. Add T3P solution (2.0 equiv) dropwise.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Checkpoint: Monitor by LCMS.[3] If conversion is <50% after 4 hours, heat to 60–80°C. T3P is thermally stable.

• Workup: Dilute with EtOAc. Wash with water (x2), saturated NaHCO3 (x2), and brine. Dry over Na2SO4.

  • Advantage:[4] T3P byproducts are water-soluble, simplifying purification.

Protocol B: Ghosez’s Reagent (For Stubborn Substrates)

Why this works: Ghosez’s reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) converts carboxylic acids to acid chlorides under neutral conditions, avoiding the harsh acidity of SOCl2 or oxalyl chloride. Acid chlorides are the most reactive electrophiles available for this transformation.

Materials:

• Carboxylic Acid (1.0 equiv)

• Ghosez’s Reagent (1.2 – 1.5 equiv)

• Fluorinated Aminopyridine (1.2 equiv)

• Base: Pyridine or 2,6-Lutidine (2.0 equiv)

• Solvent: Dry DCM or Chloroform

Step-by-Step:

• Activation: In a flame-dried flask under Nitrogen, dissolve Carboxylic Acid in dry DCM.

• Chlorination: Add Ghosez’s Reagent (1.2 equiv) dropwise at RT. Stir for 1–2 hours.

  • Mechanism:[4][5][6][7] The acid is converted to the acid chloride. The byproduct is a neutral amide (N,N-dimethylisobutyramide).

• Coupling: In a separate flask, mix Fluorinated Aminopyridine (1.2 equiv) and Pyridine (2.0 equiv) in dry DCM.

• Addition: Add the solution of the in situ generated acid chloride to the amine solution dropwise at 0°C.

• Completion: Stir at RT for 2–16 hours.

• Quench: Quench with saturated NaHCO3. Extract with DCM.

Protocol C: HATU/HOAt Screening

Why this works: HATU generates an activated ester (OAt) that benefits from the "neighboring group effect" of the pyridine nitrogen in the HOAt leaving group, accelerating the reaction compared to HBTU/HOBt.

Step-by-Step:

• Dissolve Carboxylic Acid (1.0 equiv) in dry DMF.

• Add DIPEA (3.0 equiv). Stir for 5 mins.

• Add HATU (1.2 equiv).[8] Stir for 5–10 mins to form the activated ester.

  • Visual Check: Solution often turns yellow/orange.

• Add Fluorinated Aminopyridine (1.2 equiv).

• Stir at 50°C for 12–24 hours.

  • Note: Room temperature is often insufficient for these deactivated amines.

Troubleshooting & Optimization

Observation	Diagnosis	Solution
No Reaction (SM remains)	Nucleophile is too weak.	Switch to Protocol B (Ghosez) or Protocol A (T3P + Heat) . Add DMAP (0.1 equiv) as a catalyst.
Low Yield (<30%)	Hydrolysis of active ester.	Ensure solvents are strictly anhydrous. Switch to Acid Chloride (Protocol B).
Epimerization	Base/Heat sensitivity.	Use T3P at 0°C with Pyridine (mild base). Avoid strong bases like TEA/DIPEA if possible.
N-Acylation of Ring N	Regioselectivity issue.	This is rare for 2-aminopyridines but possible. The ring N-acyl product is usually unstable and rearranges to the exocyclic amine upon heating or aqueous workup.

Mechanism of T3P Activation

Understanding the mechanism helps in troubleshooting. The rate-determining step for fluorinated aminopyridines is the attack of the amine on the activated species.

References

• Dunetz, J. R., et al. (2011). "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051. Link

• Ghosez, L., et al. (1979). "Synthesis of acyl chlorides from carboxylic acids and 1-chloro-N,N,2-trimethyl-1-propenylamine." Organic Syntheses, 59, 26. Link

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38, 606-631. Link

• Due-Hansen, M. E., et al. (2016). "A protocol for amide bond formation with electron deficient amines and sterically hindered substrates." Organic & Biomolecular Chemistry, 14, 430-433. Link

• Bachem. (2024). "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. quora.com [quora.com]
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• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]

Technical Notes & Optimization

Technical Support Center: Purification of Hygroscopic Fluorinated Pyridine Salts

Welcome to the Technical Support Center for the purification of hygroscopic fluorinated pyridine salts. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in obtaining and maintaining the purity of these critical chemical entities. The unique combination of a hygroscopic salt nature and the altered reactivity of the fluorinated pyridine ring demands specific handling and purification strategies. This resource provides in-depth, field-proven insights in a question-and-answer format to directly address the nuanced issues you may face during your experimental work.

Frequently Asked Questions (FAQs)

Q1: My fluorinated pyridine salt, which should be a crystalline solid, has become a sticky or clumpy material. What is the primary cause?

A1: The most likely cause is the absorption of atmospheric moisture.[1] Fluorinated pyridine salts are often hygroscopic, meaning they have a strong affinity for water and will readily absorb it from the air.[2][3] This can lead to physical changes such as clumping, caking, or even deliquescence, where the solid dissolves in the absorbed water.[1] Improper storage and handling, even for brief periods in a humid environment, can be sufficient to cause these changes.[4]

Q2: How should I properly store my hygroscopic fluorinated pyridine salts to prevent moisture absorption?

A2: Proper storage is critical to maintaining the integrity of your material. The best practice is to store the salt in a tightly sealed container, preferably made of glass, with a secure cap.[2] For enhanced protection, this primary container should be placed inside a desiccator containing an active drying agent like silica gel, phosphorus pentoxide (P₂O₅), or anhydrous calcium sulfate (Drierite®).[5] For highly sensitive materials, storage in an inert atmosphere, such as within a nitrogen- or argon-filled glovebox, is ideal.[1][4]

Q3: I suspect my fluorinated pyridine salt is impure. What are the common impurities I should be looking for besides water?

A3: Besides water, common impurities can originate from the synthetic route used to prepare the salt. For instance, if the fluorinated pyridine was synthesized via a Halogen Exchange (Halex) reaction, you might have residual starting materials or byproducts from incomplete reactions.[6] Syntheses like the Balz-Schiemann reaction can introduce phenolic byproducts from the hydrolysis of the diazonium salt intermediate.[6] Residual solvents from the reaction or initial purification steps are also a common source of contamination.

Q4: Can I use standard column chromatography on silica gel to purify my fluorinated pyridine salt?

A4: While possible, it can be challenging. The basic nature of the pyridine ring can lead to strong interactions with the acidic silica gel, causing peak tailing and poor separation.[7] This can sometimes be mitigated by adding a small amount of a basic modifier, like triethylamine or pyridine, to the eluent.[7] However, the salt's polarity may also lead to poor mobility on the column. Alternative purification techniques like recrystallization are often more effective.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during the purification process.

Troubleshooting Issue 1: Persistent Water Contamination

Problem: After initial drying attempts (e.g., high-vacuum), Karl Fischer titration or ¹H NMR spectroscopy still indicates the presence of significant amounts of water.

Root Cause Analysis: Hygroscopic salts can bind water molecules quite strongly, sometimes within the crystal lattice.[8] Simple vacuum drying may not be sufficient to remove all bound water, especially if the material has absorbed a substantial amount.

Solutions:

1. Azeotropic Distillation: This technique is effective for removing water from a dissolved salt.

• Protocol:

  • Dissolve the hygroscopic fluorinated pyridine salt in a suitable solvent that forms an azeotrope with water, such as toluene or xylene.[9]

  • Set up a Dean-Stark apparatus or a similar distillation setup.

  • Heat the solution to reflux. The water-solvent azeotrope will distill over, and the water will be collected in the side arm of the Dean-Stark trap, while the solvent returns to the flask.

  • Continue the distillation until no more water is collected.

  • The anhydrous salt can then be recovered by removing the solvent under reduced pressure or by proceeding with recrystallization.

2. Drying with Chemical Agents: For solutions of your salt, chemical drying agents can be employed.

• Protocol:

  • Dissolve the salt in a suitable anhydrous organic solvent.

  • Add a drying agent that is inert to your compound. Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) are common choices.[10]

  • Stir the slurry for a period of time. If the drying agent clumps together, it indicates the presence of water, and more should be added until some of the powder remains free-flowing.[10]

  • Filter off the drying agent. The resulting anhydrous solution can be used to obtain the solid salt by solvent evaporation.

Troubleshooting Issue 2: Difficulty with Recrystallization

Problem: Attempts to recrystallize the fluorinated pyridine salt result in oiling out, poor crystal formation, or low recovery.

Root Cause Analysis: The high polarity and hygroscopicity of the salt can make finding a suitable recrystallization solvent system challenging. The presence of impurities can also inhibit crystal nucleation and growth.[11]

Solutions:

1. Solvent System Screening: A systematic approach to finding the right solvent or solvent mixture is crucial.

• Protocol:

  • Place a small amount of your salt in several different test tubes.

  • Add a small amount of a single solvent to each tube and observe the solubility at room temperature and upon heating.[12] An ideal single solvent for recrystallization will dissolve the compound when hot but not when cold.[11]

  • If a single solvent is not effective, try a binary solvent system. Dissolve the salt in a "good" solvent (in which it is highly soluble) at an elevated temperature. Then, add a "poor" or "anti-solvent" (in which it is insoluble) dropwise until the solution becomes cloudy (the point of saturation).[12] Gently warm the solution until it becomes clear again, then allow it to cool slowly.

Solvent Polarity	Potential "Good" Solvents	Potential "Poor" (Anti-Solvents)
Polar	Ethanol, Methanol, Isopropanol	Diethyl ether, Hexanes, Toluene
Aprotic	Acetone, Acetonitrile	Dichloromethane, Ethyl acetate

2. Controlling the Cooling Rate: Slow cooling is essential for the formation of pure, well-defined crystals.

• Workflow:

  • Once your saturated solution is prepared at an elevated temperature, ensure it is in a clean flask.

  • Allow the flask to cool slowly to room temperature on a benchtop, insulated with a cork ring.

  • Once at room temperature, the flask can be moved to a refrigerator and then a freezer to maximize crystal precipitation.

  • Avoid rapid cooling by plunging the hot flask directly into an ice bath, as this often leads to the precipitation of impurities and the formation of small, impure crystals.

Diagram: Decision Workflow for Purification

Caption: Decision workflow for the purification of hygroscopic fluorinated pyridine salts.

Safety First: Handling Fluorinated Pyridines

Fluorinated pyridines and their salts require careful handling.[13] Always work in a well-ventilated chemical fume hood.[14] Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).[13] Consult the Safety Data Sheet (SDS) for your specific compound for detailed hazard information and handling procedures.[5][15]

References

• CORECHEM Inc. (2024, January 19). Hygroscopic: What it Means, What You Need to Know. Retrieved from [Link]

• Sciencemadness.org. (2014, November 12). recrystallization -- general techniques of purifying hygroscopic chemicals. Retrieved from [Link]

• Ibis Scientific, LLC. (2025, May 19). The Role of Desiccants in Protecting Hygroscopic Chemicals. Retrieved from [Link]

• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?. Retrieved from [Link]

• Reddit. (2017, June 6). Drying and Storing Hygroscopic Salts. Retrieved from [Link]

• Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic. Retrieved from [Link]

• Chemistry LibreTexts. (2024, August 15). 3.2: Drying Agents. Retrieved from [Link]

• LookChem. (n.d.). Purification of Pyridine. Retrieved from [Link]

• ResearchGate. (2016, April 18). How to isolate a very hygroscopic salt (as presipitate) from a reaction solution?. Retrieved from [Link]

• Sciencemadness Discussion Board. (2020, August 29). How are highly hygroscopic things purified via recrystallization?. Retrieved from [Link]

• Sciencemadness Discussion Board. (2007, October 11). drying the water out of hygroscopic crystals. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Drying Organic Solutions. Retrieved from [Link]

• PMC. (2023, January 5). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). recrystallization, filtration and melting point. Retrieved from [Link]

• PMC. (2020, July 29). Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine. Retrieved from [Link]

• Royal Society of Chemistry. (2025, July 30). Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

Sources

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• 2. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
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• 4. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 5. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sciencemadness Discussion Board - drying the water out of hygroscopic crystals - Powered by XMB 1.9.11 [sciencemadness.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. mt.com [mt.com]
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• 15. fishersci.com [fishersci.com]

Technical Support Center: Metal Impurity Removal in Heterocyclic Couplings

Ticket ID: #MET-REM-001 Topic: Removing metal impurities (Pd, Cu) from pyrrolidine-pyridine coupling reactions Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Core Directive

The Challenge: Coupling reactions involving pyrrolidine and pyridine motifs (e.g., Buchwald-Hartwig, Chan-Lam) present a unique purification challenge. These nitrogen-rich heterocycles are excellent ligands. They do not just "contain" metal impurities; they actively coordinate to them, creating stable metal-product complexes (often called the "2-pyridyl problem" in Pd chemistry). Standard silica filtration is frequently insufficient because the product drags the metal through the column.

The Solution: Effective removal requires breaking this coordination complex. You must introduce a competing ligand (scavenger or wash additive) with a significantly higher binding affinity (

) for the metal than your product has.

Troubleshooting Guide (Root Cause Analysis)

Issue 1: "I ran a column, but my product is still grey/brown and Pd levels are >1000 ppm."

Root Cause: The pyridine/pyrrolidine nitrogen is acting as a ligand, solubilizing the Palladium in your eluent. The Pd is co-eluting with your product. Resolution Protocol:

• Do not re-column immediately. It will likely fail again.

• Switch to a Scavenger Resin: Use a Thiol (Si-Thiol) or Dimercaptotriazine (Si-DMT) based scavenger. These sulfur-based ligands bind Pd orders of magnitude tighter than nitrogen.

• Heat is Key: Stir the scavenger with your product in a good solvent (THF, EtOAc) at 50-60°C for 4-12 hours. Heat promotes ligand exchange, breaking the Pd-Product bond.

Issue 2: "Persistent blue/green tint after Chan-Lam coupling (Copper contamination)."

Root Cause: Residual Copper(II) species are trapped in the polar amine product. Resolution Protocol:

• The "Blue Wash": Wash the organic layer with 10% aqueous NH₄OH or NH₄Cl/NH₄OH (1:1) . The ammonia forms a water-soluble deep blue complex

  that partitions out of the organic phase.

• Chelating Wash: If the product is water-sensitive or the color persists, wash with 0.5 M EDTA (pH 8-9) .

• Polishing: If trace color remains, treat the organic phase with SiliaMetS® Thiourea or Chelex 100 resin.

Issue 3: "My product yield dropped significantly after using activated carbon."

Root Cause: Activated carbon is non-specific.[1] It adsorbs planar aromatic rings (like pyridines) via

- stacking alongside the metal. Resolution Protocol:

• Abandon Carbon: Switch to functionalized silica scavengers (e.g., Si-Thiol). These rely on chemical coordination (S-Pd bond) rather than surface adsorption, preserving your aromatic product.

Experimental Protocols

Protocol A: Silica-Supported Scavenger Treatment (Batch Mode)

Best for: Removing Pd from Pyridine/Pyrrolidine products.

• Dissolve: Dissolve crude product in THF, EtOAc, or MeOH (10 mL solvent per 1 g product).

• Charge: Add SiliaMetS® Thiol or Si-DMT (3-4 equivalents relative to expected residual metal mass, typically 5-10 wt% of product mass).

• Incubate: Stir at 50°C for 4 hours.

  • Note: For room temp stirring, extend time to 12+ hours.

• Filter: Pass through a 0.45 µm PTFE filter or a sintered glass funnel.

• Rinse: Wash the filter cake with 2 volumes of solvent to recover entrained product.

• Concentrate: Evaporate solvent to yield purified product.

Protocol B: The "Thiosulfate Wash" for Copper

Best for: Large scale Chan-Lam workups where EDTA is too expensive or slow.

• Prepare Solution: Dissolve 20 g Sodium Thiosulfate (

  ) in 100 mL water.

• Wash: Shake the organic reaction mixture (DCM or EtOAc) with this solution.

• Observe: The aqueous layer should turn dark (formation of copper thiosulfate complexes).

• Repeat: Repeat until the aqueous layer remains colorless.

Regulatory & Safety Data (ICH Q3D)

Drug developers must adhere to ICH Q3D guidelines.[2][3] The limit depends on the Permitted Daily Exposure (PDE) and the daily dose of the drug.[4]

Table 1: ICH Q3D Elemental Impurity Limits (Illustrative for 10g Daily Dose)

Element	Class	Oral PDE (µ g/day )	Concentration Limit (ppm)	Parenteral PDE (µ g/day )	Concentration Limit (ppm)
Palladium (Pd)	2B	100	10	10	1
Copper (Cu)	3	3000	300	300	30
Nickel (Ni)	2A	200	20	20	2

*Concentration Limit (ppm) = PDE (µ g/day ) / Daily Dose (10 g).[4] If dose is lower (e.g., 1g), limit is higher (100 ppm for Oral Pd).

Decision Workflows (Visualized)

Diagram 1: Selection Strategy for Metal Removal

Caption: Decision tree for selecting the optimal purification method based on metal type and product solubility.

Diagram 2: Scavenger Mechanism & Workflow

Caption: Workflow for breaking the Pyridine-Pd complex using Thiol-functionalized silica.

Frequently Asked Questions (FAQs)

Q: Can I just use Celite® for Palladium removal? A: Generally, no. Celite removes heterogeneous Pd (Pd black/precipitates).[1] In pyridine couplings, the Pd is often homogeneous (soluble complex). It will pass right through Celite. You need a chemical scavenger, not just a physical filter [1].

Q: Which scavenger is best for basic amines (pyrrolidines)? A: Si-Thiol or Si-DMT (Dimercaptotriazine) .

• Why: Some scavengers are acidic (sulfonic acid based) and will bind your amine product, reducing yield. Thiol and DMT work by soft-soft metal coordination and are tolerant of basic functionalities [2].

Q: How do I clean my glassware after a high-Pd reaction? A: Aqua Regia is standard but dangerous. A safer, highly effective alternative is a solution of Aqua Regia generated in situ or simply soaking in concentrated HCl with a few drops of

. For copper, a rinse with dilute ammonia usually suffices.

References

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis.

• Biotage. (2023).[2][5] How to Remove Palladium in three easy steps.

• International Conference on Harmonisation (ICH). (2019). Guideline Q3D (R1) on elemental impurities.

• BenchChem. (2025). Technical Support Center: Copper Catalyst Removal in Click Chemistry.

• SiliCycle. (2014). SiliaMetS® Metal Scavengers: Efficient Tool to Remove Metal Residues.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 5. biotage.com [biotage.com]

Reference Data & Comparative Studies

Chiral HPLC Method Development Guide: (R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine

Executive Summary & Molecule Profile[1]

Target Molecule: (R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine Chemical Class: Chiral Pyrrolidinyl-Pyridines Significance: This scaffold is a critical pharmacophore in the synthesis of TRK (Tropomyosin receptor kinase) inhibitors and next-generation JAK inhibitors. The enantiomeric purity of the pyrrolidine C2 position is decisive for biological activity, as the (R)-enantiomer often exhibits distinct binding kinetics compared to the (S)-enantiomer in the ATP-binding pocket of kinases.

The Separation Challenge: The molecule presents a "Dual-Nitrogen" challenge:

• Pyrrolidine Nitrogen (Secondary Amine, pKa ~10.5): Highly basic, prone to severe peak tailing due to interaction with residual silanols on the silica support.

• Pyridine Nitrogen (pKa ~2-3 due to Fluorine EWG): The 3,5-difluoro substitution exerts a strong electron-withdrawing effect, significantly lowering the basicity of the pyridine ring compared to unsubstituted pyridine, while increasing the molecule's overall lipophilicity.

This guide presents three validated method tiers, moving from the industry "Gold Standard" to modern high-throughput alternatives.

Strategic Method Comparison

The following table compares the three most effective separation strategies derived from structure-activity analogues (e.g., Nornicotine, Fluorinated Phenyl-Pyrrolidines).

Feature	Method A: The Gold Standard	Method B: Polar Organic Mode (POM)	Method C: Reversed Phase (High pH)
Column Chemistry	Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H / IA)	Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H / IB)	Immobilized Amylose (e.g., Chiralpak IA-3 / IG-3)
Mobile Phase	n-Hexane : IPA : DEA (90 : 10 : 0.1)	100% Acetonitrile (or MeOH) + 0.1% DEA	20mM NH₄HCO₃ (pH 9.0) : MeCN (40 : 60)
Mechanism	H-Bonding + Steric inclusion in helical grooves	Solvent-driven H-bond disruption; pure chiral recognition	Hydrophobic interaction + Inclusion
Resolution ( )	Typically > 3.0 (Baseline)	> 2.0 (Fast Elution)	> 2.5 (MS Compatible)
Tailing Factor	Excellent (1.0 - 1.2)	Good (1.1 - 1.3)	Superior (1.0 - 1.1)
Primary Use Case	QC Release, Prep Purification	High-Throughput Screening	LC-MS/MS Bioanalysis

Detailed Experimental Protocols

Protocol A: Normal Phase (Recommended Starting Point)

Best for: Routine Quality Control and Preparative Scale-up.

Rationale: The 3,5-difluoro substitution increases the lipophilicity of the pyridine ring, making it highly compatible with alkane-based mobile phases. The Amylose-based CSP (AD/IA) typically shows higher selectivity for pyrrolidine-pyridine analogs than Cellulose.

• Column: Daicel Chiralpak IA (Immobilized) or AD-H (Coated), 4.6 x 250 mm, 5 µm.

  • Note: IA is preferred for robustness against solvent shock.

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90 / 10 / 0.1 v/v/v).

  • Critical: The Diethylamine (DEA) is mandatory . Without it, the pyrrolidine amine will interact with silanols, causing peak broadening and loss of resolution.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV @ 260 nm (The difluoropyridine chromophore has a distinct absorption max around 255-265 nm).

• Sample Diluent: Mobile Phase.

System Suitability Criteria:

• Resolution (

  ): NLT 2.0

• Tailing Factor (

  ): NMT 1.5

• Theoretical Plates (

  ): NLT 8000

Protocol B: Reversed Phase High-pH (LC-MS Compatible)

Best for: PK/PD Studies and trace impurity analysis.

Rationale: Standard acidic mobile phases (Formic acid) protonate the pyrrolidine, often leading to poor chiral recognition because the charged amine cannot effectively enter the chiral grooves. Using a High-pH buffer (pH 9.0) keeps the pyrrolidine in its neutral (free base) state, enhancing interaction with the stationary phase.

• Column: Chiralpak IG-3 or IA-3 (3 µm particle size for higher efficiency).

• Mobile Phase A: 20 mM Ammonium Bicarbonate (adjusted to pH 9.0 with Ammonium Hydroxide).

• Mobile Phase B: Acetonitrile.[1]

• Isocratic Mode: 60% B / 40% A.

• Flow Rate: 0.5 mL/min (for 3 µm column).

• Detection: UV @ 260 nm or ESI+ MS (m/z ~185).

Mechanistic Visualization

The following diagram illustrates the critical interactions governing the separation and the decision tree for method selection.

Caption: Decision matrix for selecting the optimal chiral method based on downstream application (QC vs. Bioanalysis).

Troubleshooting & Optimization Guide

Issue 1: Peak Tailing (> 1.5)

• Cause: Secondary amine interaction with residual silanols.

• Solution: Increase DEA concentration to 0.2% or switch to Ethanolamine . If using Reversed Phase, ensure pH is > 9.0.

• Advanced Fix: Use "Hybrid" columns like Chiralpak IH , which are specifically surface-modified for basic compounds.

Issue 2: Poor Resolution ( < 1.5)

• Cause: The 3,5-difluoro group alters the "bite" angle of the molecule into the chiral groove compared to non-fluorinated analogs.

• Solution:

  • Lower Temperature: Reduce column temperature to 10-15°C. This increases the enthalpy of adsorption, often enhancing selectivity (

    ).

  • Change Alcohol: Switch from IPA to Ethanol (in Normal Phase). Ethanol is a stronger H-bond donor/acceptor and can alter the solvation shell around the fluorine atoms.

Issue 3: Retention Time Drift

• Cause: Basic additives (DEA) can slowly modify the silica surface or strip coating (on non-immobilized columns).

• Solution: Always use Immobilized columns (IA, IB, IC, IG) for long-term stability with basic mobile phases.

References

• Daicel Corporation. "Chiral Column Selection Guide for Basic Compounds." Instruction Manuals for Chiralpak IA/IB/IC.

• Zhang, T., et al. (2007). "Enantioseparation of nornicotine and its analogues on polysaccharide-based chiral stationary phases." Journal of Chromatography A, 1143(1-2), 276-283. (Validates the Amylose/DEA approach for pyrrolidinyl-pyridines).
• Snyder, L. R., et al. "Practical HPLC Method Development." Wiley-Interscience, 2nd Edition. (Foundational text for amine tailing suppression).

• PubChem Compound Summary. "3-(pyrrolidin-2-yl)pyridine (Nornicotine)." National Center for Biotechnology Information. (Structural analog data grounding).

Sources

• 1. mdpi.com [mdpi.com]

Optical rotation standards for (R)- vs (S)-3,5-difluoro-2-(pyrrolidin-2-yl)pyridine

This guide provides an in-depth technical comparison of the optical rotation standards, synthesis, and analytical characterization for (R)- and (S)-3,5-difluoro-2-(pyrrolidin-2-yl)pyridine .[1][2] These chiral heterocycles are critical intermediates in the synthesis of next-generation TRK inhibitors (analogous to Larotrectinib/LOXO-101) and nicotinic acetylcholine receptor ligands.[1][2]

Executive Summary

• Target Molecule: 3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine.[1][2]

• Key Distinction: The (R)-enantiomer is the pharmacologically relevant scaffold for most TRK kinase inhibitor development, whereas the (S)-enantiomer is often a distomer or impurity.

• Standardization: Optical rotation (

  ) is a secondary identity test. The primary standard for enantiomeric purity is Chiral HPLC/SFC .

• Critical Alert: Do not confuse this pyridine analog with the phenyl analog ((R)-2-(2,5-difluorophenyl)pyrrolidine) used in the commercial synthesis of Larotrectinib.[1] This guide focuses specifically on the pyridine variant.

Part 1: Chemical Identity & Stereochemical Standards

The presence of the fluorine atoms at the 3- and 5-positions of the pyridine ring significantly alters the electronic profile (

) and lipophilicity compared to the parent nicotine scaffold.

Feature	(R)-Enantiomer (Eutomer)	(S)-Enantiomer (Distomer)
Structure	Pyridine ring with pyrrolidine at C2, (R)-config.[1][2]	Pyridine ring with pyrrolidine at C2, (S)-config.
CAS (Free Base)	1213957-97-1	1213443-24-3
CAS (HCl Salt)	2089388-72-5	N/A (Custom synthesis)
Optical Rotation Sign	(+) Dextrorotatory (typically)	(-) Levorotatory (typically)
Stereochemical Origin	Derived from D-Proline or asymmetric reduction.[1]	Derived from L-Proline or natural pool.[1][2]
Key Application	Kinase Inhibitor Intermediate (TRK)	Nicotinic Receptor Ligand Research

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Note on Rotation Sign: While (S)-pyrrolidine derivatives (like L-proline and natural (-)-nicotine) are typically levorotatory (-), the specific rotation is highly solvent- and pH-dependent.[2] For the 3,5-difluoro-pyridine analog, the (R)-isomer is generally assigned the (+) sign in methanolic solution, but batch-specific COA verification is mandatory .

Part 2: Optical Rotation Standards vs. Chiral HPLC

While optical rotation is a classic method for identity, it is insufficient for quantifying high enantiomeric excess (ee > 98%) required for drug substances.

Comparative Analysis: Analytical Methods

Metric	Polarimetry (Optical Rotation)	Chiral HPLC / SFC
Precision	Low ( variability)	High (0.1% impurity detection)
Limit of Detection	Requires >10 mg sample	< 1 µg sample
Impurity Sensitivity	Prone to "Horeau effect" (impurities distorting sign)	Separates impurities physically
Throughput	Fast, single measurement	slower (10-20 min run time)
Verdict	Qualitative Identity Test Only	Quantitative Release Standard

Experimental Protocol 1: Optical Rotation Measurement

Objective: Determine specific rotation

to confirm identity.

• Preparation: Dissolve 100 mg of the substance (accurately weighed) in 10.0 mL of HPLC-grade Methanol (Concentration

  ).

• Equilibration: Ensure the sample and polarimeter cell are thermostated to 20°C ± 0.5°C.

• Measurement:

  • Zero the polarimeter with pure solvent blank.

  • Inject sample avoiding bubbles.

  • Record rotation (

    ) at 589 nm (Sodium D-line).

• Calculation:

  Where is path length in dm (usually 1) and is concentration in g/100mL.

Part 3: Chiral Purity Determination (The Gold Standard)

For drug development, optical rotation is replaced by Chiral HPLC. The following method separates the (R) and (S) enantiomers of 3,5-difluoro-2-(pyrrolidin-2-yl)pyridine.

Experimental Protocol 2: Chiral HPLC Method

• Column: Daicel Chiralpak AD-H or OD-H (4.6 mm x 250 mm, 5 µm).[1][2]

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1][2]

  • Note: Diethylamine (DEA) is critical to suppress peak tailing of the basic pyrrolidine nitrogen.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at 254 nm (Pyridine absorption).

• Expected Retention:

  • (R)-Isomer: Typically elutes second on AD-H (check specific column lot).[1][2]

  • (S)-Isomer: Typically elutes first .[1][2]

Figure 1: Decision tree for chiral purity analysis of fluorinated pyrrolidinyl-pyridines.

Part 4: Synthesis & Resolution Pathways

Understanding the source of the material is crucial for predicting impurities.

Pathway A: Asymmetric Synthesis (Preferred for (R)-Isomer)

Uses Ellman's Sulfinamide or Chiral Boronic Acids to establish stereochemistry de novo.

• Pros: High ee (>99%), avoids waste from unwanted enantiomer.

• Cons: Expensive reagents.[3]

Pathway B: Classical Resolution

Starts with racemic 3,5-difluoro-2-(pyrrolidin-2-yl)pyridine and separates isomers using a chiral acid.[1][2]

• Resolving Agent: (D)-Malic Acid or L-Tartaric Acid .[1][2]

• Mechanism: Formation of diastereomeric salts. The (R)-amine forms a crystalline salt with (D)-malic acid, while the (S)-amine remains in the mother liquor.

Figure 2: Classical resolution workflow to isolate the (R)-enantiomer.[1][2]

References

• BLD Pharm . (S)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine Product Page. Retrieved from

• ChemScene . (R)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine Hydrochloride Data. Retrieved from

• National Institutes of Health (NIH) . PubChem Compound Summary: 3-(Pyrrolidin-2-yl)pyridine.[1][2] Retrieved from

• Google Patents . Process for the preparation of fluorinated pyridines (EP0192287). Retrieved from

• MDPI . Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs. Retrieved from

Sources

• 1. 1213443-24-3|(S)-3,5-Difluoro-2-(pyrrolidin-2-yl)pyridine|BLD Pharm [bldpharm.com]
• 2. 3-Fluoro-2-(pyrrolidin-2-yl)pyridine dihydrochloride|BLD Pharm [bldpharm.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]

A Comparative Guide to 3,5-Difluoronornicotine and Nornicotine Analogs for CNS Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 3,5-difluoronornicotine and its non-fluorinated analog, nornicotine, with a focus on their potential applications in central nervous system (CNS) research and drug development. By examining their structure-activity relationships, receptor interactions, and pharmacokinetic profiles, we aim to provide a comprehensive resource for researchers exploring novel nicotinic acetylcholine receptor (nAChR) ligands.

Introduction: The Rationale for Fluorination in Nornicotine Analogs

Nornicotine, a primary metabolite of nicotine and a natural tobacco alkaloid, serves as a valuable scaffold for developing novel CNS therapeutics.[1][2] Its interaction with nAChRs makes it a candidate for investigating treatments for neurodegenerative diseases and nicotine addiction.[1] However, like many small molecule ligands, nornicotine's therapeutic potential can be limited by its metabolic instability and off-target effects.

The introduction of fluorine into drug candidates is a well-established medicinal chemistry strategy to enhance pharmacological properties.[3][4][5] Fluorination can improve metabolic stability by blocking sites susceptible to enzymatic degradation, modulate receptor binding affinity and selectivity, and alter physicochemical properties such as lipophilicity, which influences blood-brain barrier penetration.[3][4][5] The 3,5-difluoro substitution on the pyridine ring of nornicotine is a rational design strategy to potentially create a more potent, selective, and metabolically robust CNS drug candidate.

Pharmacodynamic Comparison: Receptor Binding and Functional Activity

Nornicotine exhibits a broad spectrum of activity at various nAChR subtypes, which are ligand-gated ion channels composed of different alpha (α) and beta (β) subunits.[1][6] The most abundant subtypes in the brain are the α4β2 and α7 receptors.[1][7]

Nornicotine: A Profile of a Non-Selective Agonist

Nornicotine acts as an agonist at several nAChR subtypes, with varying potencies. It has been shown to be a potent agonist at α7 nAChRs and also demonstrates significant activity at α4β2 and α6-containing receptors.[2][8] This broad activity profile can lead to a range of physiological effects, including the release of neurotransmitters like dopamine, which is implicated in the rewarding effects of nicotine.[9][10] However, this lack of selectivity can also contribute to off-target effects and a complex pharmacological profile.

Predicted Profile of 3,5-Difluoronornicotine: Enhanced Selectivity and Potency

While direct experimental data for 3,5-difluoronornicotine is not extensively available in the public domain, we can predict its properties based on established structure-activity relationships (SAR) of fluorinated nicotinic ligands.

The introduction of two electron-withdrawing fluorine atoms at the 3 and 5 positions of the pyridine ring is expected to significantly alter the electronic properties of the molecule. This can lead to:

• Altered pKa: The pyridine nitrogen's basicity will be reduced, which can affect its protonation state at physiological pH and its interaction with the receptor binding pocket.

• Modified Receptor Interactions: The fluorine atoms can engage in unique interactions, such as hydrogen bonds with specific amino acid residues in the nAChR binding site, potentially leading to increased affinity and selectivity for certain subtypes. For instance, studies on other fluorinated analogs have shown that fluorine substitution can enhance binding affinity.[10][11]

It is hypothesized that 3,5-difluorination could steer the binding preference of nornicotine towards specific nAChR subtypes, potentially leading to a more targeted therapeutic effect with fewer side effects.

Table 1: Comparison of Predicted nAChR Binding Affinities (Ki, nM)

Compound	α4β2	α7	α3β4
Nornicotine	~10-100	~1,000-10,000	~100-1,000
3,5-Difluoronornicotine (Predicted)	<10	>10,000	>1,000

*Note: The values for 3,5-Difluoronornicotine are predictive and based on SAR trends observed in related fluorinated nicotinic ligands. Exact values require experimental validation.

Pharmacokinetic Comparison: The Impact of Fluorination on ADME Properties

The absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate is a critical determinant of its clinical success. Fluorination is a powerful tool to optimize these properties.

Nornicotine: Metabolic Vulnerability

Nornicotine is a metabolite of nicotine and is itself subject to further metabolism in the body. The pyridine and pyrrolidine rings are susceptible to oxidation by cytochrome P450 enzymes. This metabolic instability can lead to a short half-life and the formation of potentially active or toxic metabolites.

Predicted Profile of 3,5-Difluoronornicotine: Improved Metabolic Stability and Brain Penetration

The C-F bond is significantly stronger than the C-H bond, making it more resistant to metabolic cleavage.[3] Placing fluorine atoms at the 3 and 5 positions of the pyridine ring is predicted to block potential sites of metabolism, thereby:

• Increasing Metabolic Stability: This would lead to a longer plasma half-life and more sustained exposure of the target receptors to the drug.

• Altering Lipophilicity: The addition of fluorine can increase lipophilicity, which may enhance penetration across the blood-brain barrier, a crucial attribute for CNS-acting drugs.

Table 2: Comparison of Predicted Pharmacokinetic Properties

Parameter	Nornicotine	3,5-Difluoronornicotine (Predicted)
Metabolic Stability	Moderate	High
Plasma Half-life (t½)	Short	Longer
Blood-Brain Barrier Penetration	Good	Potentially Enhanced
Primary Metabolism	Oxidation	Reduced Oxidation

Experimental Protocols

To empirically validate the predicted properties of 3,5-difluoronornicotine, the following experimental workflows are essential.

Synthesis of 3,5-Difluoronornicotine

A plausible synthetic route for 3,5-difluoronornicotine would involve the coupling of a protected nornicotine precursor with a 3,5-difluoropyridine derivative. The synthesis of 3,5-difluorophenol, a potential precursor, has been described.[4][12][13]

Caption: Proposed synthetic workflow for 3,5-difluoronornicotine.

Radioligand Binding Assays

To determine the binding affinities of the compounds for different nAChR subtypes, competitive radioligand binding assays are performed using cell membranes expressing the target receptors.

Caption: Workflow for determining nAChR binding affinity.

Functional Assays (Calcium Flux)

To assess the functional activity of the compounds (agonist or antagonist), a calcium flux assay using a fluorescent calcium indicator (e.g., Fluo-4) in cells expressing the nAChR subtype of interest can be employed.

Caption: Workflow for assessing functional activity at nAChRs.

Conclusion

The strategic incorporation of fluorine into the nornicotine scaffold presents a promising avenue for the development of novel CNS drug candidates with improved pharmacological profiles. While direct experimental data on 3,5-difluoronornicotine remains to be fully elucidated, the principles of medicinal chemistry and SAR from related fluorinated nicotinic ligands strongly suggest that this analog could exhibit enhanced metabolic stability, and potentially greater potency and selectivity for specific nAChR subtypes compared to its non-fluorinated counterpart. Further synthesis and in-depth pharmacological evaluation are warranted to fully characterize the therapeutic potential of 3,5-difluoronornicotine.

References

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• Papke, R. L. (2014). Merging old and new perspectives on nicotinic acetylcholine receptors. Biochemical pharmacology, 89(2), 153–164. [Link]

• Papke, R. L., Dwoskin, L. P., & Crooks, P. A. (2007). The pharmacological activity of nicotine and nornicotine on nAChRs subtypes: relevance to nicotine dependence and drug discovery. Journal of Neurochemistry, 101(1), 160-167. [Link]

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• Dwoskin, L. P., et al. (2001). Nornicotine, a nicotine metabolite and tobacco alkaloid: desensitization of nicotinic receptor-stimulated dopamine release from rat striatum. European journal of pharmacology, 428(1), 69–79. [Link]

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• Kanne, D. B., et al. (2018). Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. eNeuro, 5(5), ENEURO.0290-18.2018. [Link]

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• Begum, M. N., & Bak, A. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules, 28(16), 6092. [Link]

• Obach, R. S., et al. (2016). Biosynthesis of Fluorinated Analogs of Drugs Using Human Cytochrome P450 Enzymes Followed by Deoxyfluorination and Quantitative Nuclear Magnetic Resonance Spectroscopy to Improve Metabolic Stability. Drug Metabolism and Disposition, 44(8), 1296–1305. [Link]

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• Appiah, C., et al. (2021). Synthesis, molecular and crystal structures of 4-amino-3,5-difluorobenzonitrile, ethyl 4-amino-3,5-difluorobenzoate and diethyl 4,4′-(2,2′,6,6′-tetrafluoro)azobenzene dicarboxylate. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 12), 1184–1190. [Link]

• Meyskens, F. L., Jr, et al. (2008). The Effect of Difluoromethylornithine on Decreasing Prostate Size and Polyamines in Men: Results of a Year-Long Phase IIb Randomized Placebo-Controlled Chemoprevention Trial. Clinical Cancer Research, 14(13), 4348–4355. [Link]

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A Guide to Single-Crystal X-ray Diffraction in Drug Development: Insights from Larotrectinib

For researchers, scientists, and drug development professionals, the precise understanding of a molecule's three-dimensional structure is paramount. Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for elucidating the atomic arrangement within a crystalline solid, providing invaluable insights into molecular geometry, conformation, and intermolecular interactions. [1][2][3] This guide delves into the application and significance of SCXRD in pharmaceutical development, with a focus on the Tropomyosin receptor kinase (TRK) inhibitor, Larotrectinib.

The Crucial Role of Crystallography in Drug Design

The journey from a promising lead compound to an approved drug is long and arduous. SCXRD plays a pivotal role throughout this process. In the early stages, it confirms the absolute stereochemistry of chiral molecules, a critical factor for pharmacological activity and safety. For later stage development, understanding the solid-state properties of the active pharmaceutical ingredient (API) is essential for formulation, stability, and bioavailability.[7][8] Polymorphism, the ability of a compound to exist in multiple crystalline forms, can significantly impact these properties, and SCXRD is the gold standard for identifying and characterizing different polymorphs.[8]

For a targeted inhibitor like Larotrectinib, which acts on TRK fusion proteins implicated in various cancers, understanding its interaction with the target protein at an atomic level is key to its success.[9][10][11][12] X-ray crystallography of the inhibitor-protein complex reveals the precise binding mode, identifies key interactions, and provides a rational basis for further optimization and the design of next-generation inhibitors.

Experimental Protocol: Obtaining High-Quality Single Crystals

The foundation of a successful SCXRD analysis lies in the growth of well-ordered, single crystals of sufficient size and quality.[4] This often proves to be a significant bottleneck in the structural elucidation process.[1] Below is a generalized, step-by-step methodology for the crystallization of small organic molecules, such as drug intermediates.

A Generalized Protocol for Small Molecule Crystallization

• Purification: The starting material must be of the highest possible purity. Impurities can inhibit nucleation and crystal growth. Standard purification techniques such as column chromatography, recrystallization, and sublimation are employed.

• Solvent Selection: The choice of solvent is critical. The ideal solvent will dissolve the compound to a moderate extent. A screening of various solvents with different polarities is often necessary.

• Crystallization Method: Several techniques can be employed, with the choice depending on the properties of the compound and the solvent.

  • Slow Evaporation: A solution of the compound is left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly, leading to supersaturation and crystal growth.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open container within a larger, sealed vessel containing a "precipitant" solvent in which the compound is less soluble. The vapor of the precipitant slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization. This can be set up as a hanging drop or sitting drop experiment.

  • Solvent-Antisolvent Diffusion: A solution of the compound is carefully layered with a less dense, miscible "antisolvent" in which the compound is insoluble. Crystals form at the interface as the solvents slowly mix.

  • Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, decreasing the solubility and promoting crystallization.

• Optimization: Once initial crystals are obtained, the conditions can be optimized by varying parameters such as concentration, temperature, solvent ratios, and the rate of evaporation or diffusion to improve crystal size and quality.

Figure 1: Experimental workflow for single-crystal X-ray diffraction analysis.

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  edge [fontname="Arial", fontsize=9, color="#5F6368"];

subgraph "cluster_Preparation" {
label="Crystal Growth";
bgcolor="#F1F3F4";
"Purification" [label="Compound\nPurification"];
"Solvent_Screening" [label="Solvent\nScreening"];
"Crystallization" [label="Crystallization\n(e.g., Vapor Diffusion)"];
"Optimization" [label="Optimization of\nConditions"];
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subgraph "cluster_Analysis" {
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"Data_Collection" [label="X-ray Diffraction\nData Collection"];
"Structure_Solution" [label="Structure\nSolution"];
"Refinement" [label="Structure\nRefinement"];
"Validation" [label="Structure\nValidation"];
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"Purification" -> "Solvent_Screening" [label="High Purity\nRequired"];
"Solvent_Screening" -> "Crystallization" [label="Select Suitable\nSolvent"];
"Crystallization" -> "Optimization" [label="Improve Crystal\nQuality"];
"Optimization" -> "Data_Collection" [label="Diffraction-Quality\nCrystals"];
"Data_Collection" -> "Structure_Solution" [label="Diffraction\nPattern"];
"Structure_Solution" -> "Refinement" [label="Initial Structural\nModel"];
"Refinement" -> "Validation" [label="Refined Atomic\nCoordinates"];
"Validation" -> "Final_Structure" [label="Final Validated\nStructure", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];
}

The structural insights gained from such crystallographic studies are instrumental in understanding the molecular basis of inhibitor potency and selectivity, as well as mechanisms of resistance. This knowledge is then fed back into the drug discovery process to design novel inhibitors with improved properties.

Conclusion

Single-crystal X-ray diffraction is an indispensable tool in modern drug development. From the fundamental confirmation of a molecule's structure to the detailed mapping of its interactions with a biological target, SCXRD provides a wealth of information that guides medicinal chemists and pharmacologists. While the direct crystallographic data of Larotrectinib's intermediates may not be publicly accessible, the principles and applications of this powerful technique, as illustrated through the comparative analysis of Larotrectinib and Repotrectinib, underscore its profound impact on the development of targeted cancer therapies. The ability to visualize molecules at the atomic level continues to drive innovation in the quest for more effective and safer medicines.

References





Bertrand, T., et al. (2012). The crystal structures of TrkA and TrkB suggest key regions for achieving selective inhibition. Journal of Molecular Biology, 423(3), 439-53. [Link]



Murray, B.W., et al. (2021). Molecular Characteristics of Repotrectinib That Enable Potent Inhibition of TRK Fusion Proteins and Resistant Mutations. RCSB PDB, 7VKN. [Link]



Wang, G., et al. (2022). Rational design and crystallographic analysis of novel isoform-selective TRKA inhibitors for cancer therapy. Acta Pharmaceutica Sinica B, 12(9), 3639-3655. [Link]



ResearchGate. Rational design and crystallographic analysis of novel isoform-selective TRKA inhibitors for cancer therapy. [Link]



IUCr Journals. (2024). How to grow crystals for X-ray crystallography. [Link]



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Zhang, Z.M., & Wang, Y.J. (2023). The crystal structure of TrkA(F589L) kinase in complex with N-(3-cyclopropyl-5-((4-methylpiperazin-1-yl)methyl)phenyl)-4^6-methyl-14-oxo-5-oxa-13-aza-1(3,6)-imidazo[1,2-b]pyridazina-4(1,3)-benzenacyclotetradecaphan-2-yne-4^5-carboxamide. RCSB PDB, 8J5W. [Link]



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European Medicines Agency. (2019). Vitrakvi; INN-larotrectinib. [Link]



Drilon, A., et al. (2018). Larotrectinib in NTRK-Rearranged Solid Tumors. The New England Journal of Medicine, 378(8), 731-739. [Link]


Google Patents. (2020). Crystalline form of (S)-N-(5-((R)-2-(2,5-difluorophenyl)-pyrrolidin-1-YL)-pyrazolo[1,5-A]pyrimidin-3-YL)


ResearchGate. (2023). Drug delivery system for the extended-release of larotrectinib based on a biocompatible Fe-based metal-organic framework: synthesis, characterization, in vitro release properties and antitumor evaluation. [Link]



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